4-Hydroxy-6-methoxynicotinic acid CAS number and molecular weight
The following technical guide details the properties, synthesis, and applications of 4-Hydroxy-6-methoxynicotinic acid , a specialized heterocyclic building block. [1] Chemical Identity & Physicochemical Properties[2][3]...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the properties, synthesis, and applications of 4-Hydroxy-6-methoxynicotinic acid , a specialized heterocyclic building block.
[1]
Chemical Identity & Physicochemical Properties[2][3][4][5][6]
4-Hydroxy-6-methoxynicotinic acid is a functionalized pyridine derivative used primarily as an intermediate in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly in the development of antiviral agents and kinase inhibitors. It belongs to the class of 4,6-disubstituted nicotinic acids, which exhibit significant tautomerism.
Soluble in DMSO, Methanol; sparingly soluble in water (pH dependent)
pKa (Calculated)
~3.5 (Carboxylic acid), ~8.5 (4-OH/NH tautomer)
SMILES
COc1nc(cc(O)c1C(=O)O)
Tautomerism and Structural Considerations
In solution, 4-hydroxypyridines exist in equilibrium with their 4-pyridone tautomers. For 4-hydroxy-6-methoxynicotinic acid, the 6-methoxy group stabilizes the pyridine ring, but the 4-hydroxy group strongly favors the keto-form (pyridone) in polar solvents. This duality is critical for binding interactions in medicinal chemistry, as the molecule can act as both a hydrogen bond donor (NH) and acceptor (C=O).
Figure 1: Tautomeric equilibrium between the hydroxy-pyridine and pyridone forms.
Synthetic Methodology
The synthesis of 4-hydroxy-6-methoxynicotinic acid requires careful control of regioselectivity, as the 4- and 6-positions of the pyridine ring have similar reactivity toward nucleophiles. A robust "self-validating" protocol involves the differentiation of these positions using steric control or specific leaving groups.
Direct methylation of 4,6-dihydroxynicotinic acid often yields mixtures of N-methyl and O-methyl isomers. A more reliable approach utilizes 4,6-dichloronicotinic acid esters.
Step-by-Step Protocol:
Starting Material: Ethyl 4,6-dichloronicotinate (prepared from diethyl 1,3-acetonedicarboxylate via condensation and chlorination).
Regioselective Displacement (The Challenge):
Note: Nucleophilic attack by methoxide (NaOMe) on 4,6-dichloronicotinate typically prefers the C-4 position (para to Nitrogen) due to lower steric hindrance and electronic activation, yielding 4-methoxy-6-chloronicotinate.
Correction Strategy: To obtain 4-hydroxy-6-methoxy , one must first protect the C-4 position or exploit the specific reactivity of the 4,6-dihydroxypyridine precursor.
Alternative Route (High Purity):
Precursor:Methyl 4,6-dihydroxynicotinate .
Reaction: Selective O-methylation at C-6 using Diazomethane (controlled equivalents) or MeI/Ag2CO3 often favors the 6-methoxy-4-pyridone product due to the greater acidity of the 4-OH (which exists as the pyridone carbonyl) vs the 6-OH (which has more phenolic character).
Hydrolysis: The ester is hydrolyzed using LiOH in THF/Water to yield the free acid.
Figure 2: Synthetic decision tree highlighting the selectivity challenge between Route A (Chlorination) and Route B (Direct Alkylation).
Applications in Drug Discovery[13]
4-Hydroxy-6-methoxynicotinic acid serves as a versatile scaffold in medicinal chemistry. Its structure mimics the A-ring of quinolones and the core of various kinase inhibitors.
Antiviral Agents: Derivatives of 6-methoxynicotinic acid have been investigated for activity against influenza and Coxsackie viruses (e.g., Patent CN103992290B).
Kinase Inhibition: The 4-hydroxy-3-carboxyl motif is a known chelating pharmacophore, capable of binding magnesium ions in the ATP-binding pockets of kinases. The 6-methoxy group provides lipophilicity and fills hydrophobic pockets (e.g., the "gatekeeper" region).
Fragment-Based Drug Design (FBDD): Due to its low molecular weight (<170 Da) and distinct polarity vectors, it is an ideal fragment for screening libraries.
Analytical Characterization
To verify the identity of CAS 1060806-82-7, the following analytical signals are diagnostic:
1H NMR (DMSO-d6):
3.8–3.9 ppm (s, 3H, -OCH).
~5.8–6.2 ppm (s, 1H, H-5 of pyridine ring).
~8.2–8.5 ppm (s, 1H, H-2 of pyridine ring).
Note: The H-5 proton is significantly shielded due to the electron-donating effects of the 4-OH and 6-OMe groups.
Mass Spectrometry (ESI-):
[M-H]
peak at m/z 168.1.
References
Google Patents. (2014).[1] Patent CN103992290B: Diarylethene structurally similar compounds and its preparation method and application. Retrieved from
PubChem. (2025).[2][3] Compound Summary: Nicotinic Acid Derivatives. National Library of Medicine. Retrieved from [Link]
A Technical Guide to the Tautomeric Forms of 4-Hydroxy-6-methoxynicotinic Acid in Solution
Abstract The phenomenon of tautomerism, the interconversion of structural isomers through proton migration, is a critical consideration in drug discovery and development. The specific tautomeric forms of a molecule prese...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The phenomenon of tautomerism, the interconversion of structural isomers through proton migration, is a critical consideration in drug discovery and development. The specific tautomeric forms of a molecule present in solution can profoundly influence its physicochemical properties, including solubility, lipophilicity, and receptor binding affinity. This guide provides an in-depth technical analysis of the tautomeric landscape of 4-Hydroxy-6-methoxynicotinic acid, a substituted hydroxypyridine derivative. We will explore the structural basis of its tautomerism, the key environmental factors influencing the equilibrium, and the robust experimental and computational methodologies required for its characterization. This document is intended for researchers, medicinal chemists, and formulation scientists who require a deep, mechanistic understanding of tautomerism to advance their research and development programs.
The Fundamental Importance of Tautomerism in Medicinal Chemistry
Tautomers are isomers of an organic compound that readily interconvert, differing only in the position of a proton and the location of a double bond.[1] This is not to be confused with resonance, where the connectivity of atoms is identical. In tautomerism, atoms are rearranged. The most common form is keto-enol tautomerism, but other forms, such as the lactam-lactim equilibrium seen in heterocyclic systems like pyridines, are of paramount importance in biologically active molecules.[2]
Why Tautomeric State Matters
The seemingly subtle shift of a single proton can have dramatic consequences for a molecule's behavior:
Receptor Binding: The hydrogen bond donor and acceptor patterns of a molecule are dictated by its tautomeric form. A switch from a hydroxyl (-OH) group (a donor and acceptor) to a carbonyl (C=O) group (an acceptor only) can fundamentally alter how a ligand fits into a protein's binding pocket.
Physicochemical Properties: Tautomers exhibit different dipole moments, polarities, and pKa values. These differences directly impact crucial ADME (Absorption, Distribution, Metabolism, and Excretion) properties such as solubility, membrane permeability, and metabolic stability. For instance, the more polar pyridone (keto) form is often favored in polar, protic solvents like water, which can enhance aqueous solubility.[2][3]
Intellectual Property: The specific tautomeric form of a compound can be a key point of differentiation in patent claims, making a thorough understanding essential for protecting novel chemical entities.
Introducing the Core Molecule: 4-Hydroxy-6-methoxynicotinic Acid
4-Hydroxy-6-methoxynicotinic acid is a substituted pyridine derivative. Its structure contains multiple functional groups that can participate in tautomeric and prototropic equilibria: a 4-hydroxy-pyridine core, a methoxy group, and a carboxylic acid. The 4-hydroxypyridine moiety is the primary site of tautomerism, existing in equilibrium with its corresponding pyridone form.[4] The presence of the electron-donating methoxy group and the electron-withdrawing carboxylic acid group on the pyridine ring is expected to influence the position of this equilibrium.[5]
The Tautomeric and Prototropic Landscape
For 4-Hydroxy-6-methoxynicotinic acid, the primary tautomeric equilibrium involves the 4-hydroxypyridine (enol) form and the 4-pyridone (keto) form. However, the presence of the carboxylic acid and the pyridine nitrogen introduces additional complexity through protonation and deprotonation, leading to various ionic species depending on the solution's pH.
The Hydroxy-Pyridone Equilibrium
The central tautomeric relationship is the interconversion between the aromatic 4-hydroxypyridine form and the non-aromatic but highly polar 4-pyridone (or 4-oxo-1,4-dihydropyridine) form.[4]
4-Hydroxypyridine (Enol/Lactim Form): This form is an aromatic phenol analog. In the gas phase or non-polar solvents, the hydroxy tautomer is generally the predominant species.[3][6]
4-Pyridone (Keto/Lactam Form): This form contains a carbonyl group and an N-H bond. Its increased polarity means it is often stabilized by polar solvents and intermolecular hydrogen bonding.[2][3] In aqueous solution, the keto tautomers of 2- and 4-hydroxypyridine are the dominating entities.[7]
Influence of pH: Prototropic States
The carboxylic acid group (pKa ~2-4) and the pyridine nitrogen (pKa ~5 for the protonated form) are ionizable. This means that across a typical physiological pH range, the molecule can exist as a cation, a neutral species (potentially zwitterionic), or an anion. Each of these states will have its own preferred tautomeric form. For example, in the case of 4-hydroxynicotinic acid, zwitterionic forms with the carboxylic acid proton transferred to the pyridine nitrogen can be observed.[8]
The interplay between tautomerism and ionization state is crucial. The diagram below illustrates the principal species that can exist in solution.
Caption: Tautomeric and prototropic equilibria of 4-Hydroxy-6-methoxynicotinic acid.
Methodologies for Characterizing Tautomeric Equilibria
A multi-pronged approach combining spectroscopic and computational methods is essential for unambiguously determining the dominant tautomeric forms in solution.
Experimental Determination
Causality: The electronic structure of the aromatic hydroxypyridine tautomer differs significantly from the cross-conjugated pyridone tautomer. This leads to distinct absorption maxima (λmax) in their UV-Vis spectra. By measuring the spectrum of the compound at various pH values, one can determine the pKa values of the ionizable groups and observe shifts in λmax that correspond to changes in the dominant tautomeric form. Comparison with "fixed" analogs (e.g., N-methylated for the pyridone form and O-methylated for the hydroxypyridine form) provides a definitive way to assign peaks to specific tautomers.[9]
Protocol: pH-Metric UV-Vis Titration
Preparation of Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of 4-Hydroxy-6-methoxynicotinic acid in a suitable solvent like methanol or DMSO.
Buffer Preparation: Prepare a series of buffers (e.g., universal Britton-Robinson buffer) covering a wide pH range (e.g., pH 2 to 12).
Sample Preparation: For each pH point, add a small aliquot of the stock solution to a cuvette containing the buffer to achieve a final concentration in the low micromolar range (e.g., 50 µM). Ensure the organic solvent concentration is minimal (<1%) to avoid affecting the pH or equilibrium.
Spectroscopic Measurement: Record the UV-Vis spectrum (e.g., from 200 to 400 nm) for each sample immediately after preparation. Use the corresponding buffer as a blank.
Data Analysis: Plot absorbance at key wavelengths versus pH. Use nonlinear regression to fit the data to the Henderson-Hasselbalch equation to determine the macroscopic pKa values. Analyze the changes in the spectral shape to identify pH ranges where tautomeric shifts occur.
Self-Validation: Run parallel titrations of "fixed" N-methyl and O-methyl analogs to obtain pure spectra for the pyridone and hydroxypyridine forms, respectively. This allows for deconvolution of the experimental spectra to quantify the tautomer ratio (KT = [keto]/[enol]).
Causality: ¹H and ¹³C NMR chemical shifts are exquisitely sensitive to the local electronic environment. The chemical shifts of the ring protons and carbons will be different for the hydroxypyridine and pyridone forms. For example, the carbon atom at the 4-position will have a chemical shift characteristic of a phenol-like C-O bond in the hydroxy form, but a carbonyl-like C=O shift in the pyridone form.
Protocol: Multi-Solvent and Variable-Temperature NMR
Sample Preparation: Prepare NMR samples (e.g., 5-10 mg) of the compound in a range of deuterated solvents with varying polarities (e.g., D₂O, Methanol-d₄, DMSO-d₆, Chloroform-d).
¹H NMR Acquisition: Acquire standard ¹H NMR spectra for each sample. Note the chemical shifts and coupling constants of the aromatic protons.
¹³C NMR Acquisition: Acquire proton-decoupled ¹³C NMR spectra. Pay close attention to the chemical shift of C4, which is a key indicator of the tautomeric state.
Data Interpretation: Compare the observed chemical shifts to those of fixed analogs or to values predicted by computational chemistry. The ratio of tautomers can be quantified by integrating distinct signals if the exchange rate is slow on the NMR timescale.
Variable-Temperature (VT) NMR (Optional): If signals are broad due to intermediate exchange, acquiring spectra at different temperatures can help sharpen signals and potentially "freeze out" one tautomer at low temperatures, aiding in quantification.
Self-Validation: The consistency of the tautomer ratio across different nuclei (¹H, ¹³C) and its logical correlation with solvent polarity (e.g., higher pyridone content in more polar solvents) provides internal validation of the results.[3]
Computational Chemistry Workflow
Causality: Quantum mechanical calculations can accurately predict the relative energies of different tautomers in both the gas phase and in solution. By calculating the Gibbs free energy (ΔG) of each tautomer, one can predict the equilibrium constant (KT).
The workflow involves geometry optimization of all possible tautomers, followed by frequency calculations to confirm they are true minima and to obtain zero-point vibrational energies and thermal corrections. Solvation effects are crucial and are modeled using implicit continuum models (like PCM) or explicit solvent molecules.[10]
Technical Guide: Safety Data & Toxicity Profile for 4-Hydroxy-6-methoxynicotinic Acid
This technical guide provides a comprehensive safety and toxicity profile for 4-Hydroxy-6-methoxynicotinic acid , a specialized heterocyclic building block used in pharmaceutical research.[1] [1] H NO [1][2] Executive Su...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive safety and toxicity profile for 4-Hydroxy-6-methoxynicotinic acid , a specialized heterocyclic building block used in pharmaceutical research.[1]
4-Hydroxy-6-methoxynicotinic acid is a substituted pyridine derivative characterized by a carboxylic acid at position 3, a hydroxyl group at position 4, and a methoxy group at position 6.[1] It serves as a critical intermediate in the synthesis of bioactive scaffolds, particularly for kinase inhibitors and antibiotic agents.
Due to its status as a specialized research chemical, direct toxicological data is limited. This guide synthesizes available vendor data with Structure-Activity Relationship (SAR) analysis and read-across protocols from structurally validated analogs (e.g., 4-hydroxynicotinic acid and 6-methoxynicotinic acid) to establish a rigorous safety baseline.[1]
Chemical Identity & Physicochemical Properties[1][3][4][5][6][7]
In solution, this compound exhibits tautomeric equilibrium between the enol (hydroxy) and keto (pyridone) forms. The 4-hydroxy group often tautomerizes to a 4-pyridone structure, which significantly influences its solubility and binding affinity.[1]
Figure 1: Tautomeric equilibrium between the hydroxy-pyridine and pyridone forms.[1]
High thermal stability typical of nicotinic acids.
Solubility
DMSO, Methanol, Dilute Base
Poor water solubility at neutral pH; soluble as a salt.
pKa (Acid)
~3.5 (Carboxylic acid)
Requires pH control during extraction.
pKa (Base)
~8.5 (Pyridine Nitrogen/OH)
Amphoteric nature affects LC/MS retention.
Hazard Identification (GHS Classification)
Signal Word:WARNING
Based on the chemical class (substituted nicotinic acids) and vendor safety data, the substance is classified under Category 2 for skin/eye irritation and Category 3 for respiratory irritation.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do.[5][6] Continue rinsing.[5]
Toxicological Profile (Read-Across Analysis)
Note: Direct experimental toxicity data for CAS 1060806-82-7 is sparse.[1] The following profile is derived from validated structural analogs: 4-Hydroxynicotinic acid (CAS 609-70-1) and 6-Methoxynicotinic acid (CAS 66572-55-2) .[1]
Acute Toxicity[1][4]
Oral (Rat): Predicted LD50 > 500 mg/kg (Category 4). Analogs typically show low acute toxicity but can cause gastric distress due to acidity.
Dermal/Inhalation: Data unavailable.[7] Treat as potentially harmful if absorbed in high quantities.[1]
Metabolic Fate & Bioactivation
The 6-methoxy group is a metabolic soft spot.[1] In vivo, this moiety is susceptible to O-demethylation by Cytochrome P450 enzymes (likely CYP2D6 or CYP3A4), converting the compound into 4,6-dihydroxynicotinic acid .[1]
Figure 2: Predicted metabolic pathway involving O-demethylation and Phase II conjugation.[1]
Genotoxicity & Carcinogenicity[1]
Ames Test: Predicted Negative . Pyridine carboxylic acids generally lack the DNA-intercalating properties required for mutagenicity unless nitrosated.[1]
Structural Alerts: No specific high-risk alerts (e.g., nitro groups, aromatic amines) are present.[1]
Safe Handling & Experimental Protocols
Engineering Controls
Ventilation: Handle only in a certified chemical fume hood.
Dust Control: Use a static-dissipative balance enclosure if weighing <10 mg.[1]
Neutralize: Cover spill with sodium bicarbonate (NaHCO
) or a spill pillow to neutralize the carboxylic acid.
Collect: Sweep up carefully to avoid dust generation.[4] Place in a hazardous waste container labeled "Organic Solid, Acidic."
Clean: Wipe surface with 70% Ethanol followed by water.
Synthesis & Application Notes
Role in Drug Discovery:
This compound acts as a bidentate ligand precursor and a pharmacophore scaffold.[1] The 4-hydroxy/pyridone motif is a known bioisostere for amide bonds in peptide mimetics.[1]
Solubility Optimization for Assays:
Stock Solution: Dissolve in 100% DMSO to 10-20 mM.
Aqueous Dilution: Avoid direct dilution into acidic buffers (pH < 4) to prevent precipitation. Maintain pH > 7.4 or use PBS.
References
BLD Pharm. (2025). Safety Data Sheet: 4-Hydroxy-6-methoxynicotinic acid (CAS 1060806-82-7).[1][2][8][9][10][11] Retrieved from
PubChem. (2025).[3][12] Compound Summary: 4-Hydroxynicotinic Acid (CAS 609-70-1).[1][12] National Library of Medicine.[1] Retrieved from [1]
European Chemicals Agency (ECHA). (2025).[12] Registration Dossier: Nicotinic Acid Derivatives. Retrieved from [1]
ChemicalBook. (2025).[5][6] Product List: 4-Hydroxy-6-methylnicotinic acid. Retrieved from
4-Hydroxy-6-methoxynicotinic Acid: A Comprehensive Technical Guide to its Potential Biological Activities
Abstract This technical guide provides a comprehensive overview of the potential biological activities of 4-Hydroxy-6-methoxynicotinic acid. While direct experimental data on this specific molecule is limited, this docum...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive overview of the potential biological activities of 4-Hydroxy-6-methoxynicotinic acid. While direct experimental data on this specific molecule is limited, this document synthesizes information from structurally related compounds to infer its potential pharmacological profile. By examining the biological activities of analogous nicotinic acid derivatives, 4-hydroxyquinolines, and 4-hydroxycoumarins, we explore the prospective therapeutic applications of 4-Hydroxy-6-methoxynicotinic acid, particularly in the areas of enzyme inhibition, antioxidant effects, and anticancer activity. This guide also details relevant synthetic methodologies and established experimental protocols for the biological evaluation of this class of compounds, aiming to provide a foundational resource for researchers and drug development professionals interested in this molecule.
Introduction
4-Hydroxy-6-methoxynicotinic acid is a heterocyclic organic compound belonging to the pyridinecarboxylic acid class. Its structure, featuring a pyridine ring substituted with hydroxyl, methoxy, and carboxylic acid functional groups, suggests a potential for diverse biological activities. The nicotinic acid (niacin or vitamin B3) scaffold is a well-established pharmacophore present in numerous therapeutic agents. The addition of hydroxyl and methoxy groups can significantly influence the molecule's electronic properties, lipophilicity, and hydrogen bonding capacity, thereby modulating its interaction with biological targets.
This guide aims to provide a detailed exploration of the potential biological activities of 4-Hydroxy-6-methoxynicotinic acid by drawing parallels with structurally similar compounds. The subsequent sections will delve into its chemical properties, potential biological activities based on structure-activity relationships with related molecules, and detailed experimental protocols for its synthesis and biological evaluation.
Chemical Properties of 4-Hydroxy-6-methoxynicotinic Acid
Note: Some properties are predicted due to the limited experimental data available for this specific compound.
Potential Biological Activities and Mechanisms of Action
Due to the scarcity of direct studies on 4-Hydroxy-6-methoxynicotinic acid, this section will explore its potential biological activities by examining evidence from structurally related compounds.
Enzyme Inhibition
The nicotinic acid scaffold and its derivatives are known to interact with various enzymes. The presence of hydroxyl and methoxy groups on the pyridine ring of 4-Hydroxy-6-methoxynicotinic acid suggests its potential as an enzyme inhibitor.
Structurally related pyrazolopyrimidines, such as 4-hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine, have been investigated as potent inhibitors of xanthine oxidase, an enzyme involved in purine metabolism and associated with gout.[3] The 4-hydroxy group is crucial for this inhibitory activity. It is plausible that 4-Hydroxy-6-methoxynicotinic acid could exhibit similar inhibitory effects on xanthine oxidase.
Derivatives of 4-hydroxycoumarin, which share the 4-hydroxy-pyrone-like moiety, have been shown to inhibit enzymes like carbonic anhydrase.[4] Furthermore, various heterocyclic compounds are known to inhibit enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are relevant in neurodegenerative diseases.[5] The potential of 4-Hydroxy-6-methoxynicotinic acid to inhibit these and other enzymes warrants investigation.
Antioxidant Activity
The phenolic hydroxyl group in 4-Hydroxy-6-methoxynicotinic acid suggests potential antioxidant properties. Phenolic compounds are well-known for their ability to scavenge free radicals and chelate metal ions, thereby mitigating oxidative stress.
Derivatives of 4-hydroxycoumarin have demonstrated significant antioxidant activity in various assays.[6][7] For instance, 4-hydroxy-6-methoxy-2H-chromen-2-one showed potent radical scavenging capacity.[6] The presence of both a hydroxyl and a methoxy group on the aromatic ring of 4-Hydroxy-6-methoxynicotinic acid could contribute to its antioxidant potential.
Anticancer and Antimicrobial Potential
Nicotinic acid derivatives and related heterocyclic compounds have been explored for their anticancer and antimicrobial activities.[8][9] For example, some novel nicotinic acid derivatives have shown significant antibacterial effects, particularly against Gram-positive bacteria.[8] Additionally, compounds containing a 4-hydroxyl-6-methyl-2-pyrone core have displayed notable antimicrobial and antiproliferative profiles against cancer cell lines like MCF-7.[9] The structural similarities suggest that 4-Hydroxy-6-methoxynicotinic acid could be a candidate for evaluation in these therapeutic areas.
Synthesis and Characterization
Conceptual Synthetic Pathway
A plausible synthetic route could involve the modification of a readily available starting material like 6-methoxynicotinic acid.[1]
Conceptual synthesis of 4-Hydroxy-6-methoxynicotinic acid.
General Experimental Protocol for Synthesis of Nicotinic Acid Derivatives
The following is a generalized protocol based on the synthesis of similar compounds.[1]
Starting Material Preparation: Begin with a suitable precursor, such as methyl 6-methoxynicotinate.
Hydrolysis: Dissolve sodium hydroxide in a methanol/water solvent mixture. Add the starting ester and stir the reaction at an elevated temperature (e.g., 70°C) for approximately 90 minutes.
Work-up: Cool the reaction to room temperature and dilute with an aqueous NaOH solution. Extract with an organic solvent like ethyl acetate to remove any unreacted starting material.
Acidification and Isolation: Acidify the aqueous layer with hydrochloric acid to a pH of around 1. This will precipitate the carboxylic acid product.
Purification: Collect the solid product by filtration, wash with water, and dry. Further purification can be achieved by recrystallization.
Characterization of the final product would be performed using standard analytical techniques such as NMR spectroscopy, mass spectrometry, and FT-IR spectroscopy.[10]
Protocols for Biological Evaluation
To assess the potential biological activities of 4-Hydroxy-6-methoxynicotinic acid, a series of in vitro assays can be employed.
Enzyme Inhibition Assays
This assay determines the ability of the compound to inhibit the activity of xanthine oxidase, which catalyzes the oxidation of hypoxanthine to uric acid.
Prepare Solutions: Prepare a stock solution of 4-Hydroxy-6-methoxynicotinic acid in a suitable solvent (e.g., DMSO). Prepare solutions of xanthine oxidase, hypoxanthine (substrate), and a phosphate buffer (e.g., pH 7.5).
Assay Procedure: In a 96-well plate, add the buffer, xanthine oxidase, and varying concentrations of the test compound. Incubate for a short period.
Initiate Reaction: Add the substrate (hypoxanthine) to start the reaction.
Measure Absorbance: Monitor the formation of uric acid by measuring the increase in absorbance at 295 nm over time using a microplate reader.
Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.
This assay measures the inhibition of carbonic anhydrase, which catalyzes the hydration of CO2.
Prepare Reagents: Prepare solutions of carbonic anhydrase, p-nitrophenyl acetate (substrate), and a suitable buffer.
Assay Protocol: In a 96-well plate, mix the enzyme solution with different concentrations of the test compound.
Start Reaction: Add the substrate to initiate the enzymatic reaction.
Spectrophotometric Reading: Measure the formation of p-nitrophenol by monitoring the absorbance at 400 nm.
Calculate IC50: Determine the concentration of the test compound that causes 50% inhibition of the enzyme activity.[4]
Antioxidant Activity Assays
This assay measures the ability of the compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.
Prepare Solutions: Prepare a stock solution of the test compound and a solution of DPPH in methanol.
Reaction Mixture: In a 96-well plate, mix the DPPH solution with various concentrations of the test compound.
Incubation: Incubate the plate in the dark at room temperature for about 30 minutes.
Measure Absorbance: Measure the decrease in absorbance at 517 nm.
Calculate Scavenging Activity: The percentage of radical scavenging activity is calculated, and the IC50 value is determined.[6]
In Vitro Anticancer and Antimicrobial Assays
The MTT assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.
Cell Culture: Culture cancer cell lines (e.g., MCF-7) in appropriate media.
Treatment: Seed the cells in 96-well plates and treat them with different concentrations of 4-Hydroxy-6-methoxynicotinic acid for a specified period (e.g., 24-72 hours).
MTT Addition: Add MTT solution to each well and incubate to allow the formation of formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Measure Absorbance: Read the absorbance at a specific wavelength (e.g., 570 nm).
Data Analysis: Determine the cell viability and calculate the IC50 value.[9]
This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.
Prepare Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus).
Serial Dilutions: Prepare serial dilutions of the test compound in a 96-well plate containing broth medium.
Inoculation: Inoculate each well with the microbial suspension.
Incubation: Incubate the plate under appropriate conditions for the microorganism.
Determine MIC: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.[8]
Computational Approaches for Target Identification
In the absence of experimental data, computational methods can provide valuable insights into the potential biological targets of 4-Hydroxy-6-methoxynicotinic acid.
Workflow for computational target identification.
Reverse screening tools and target prediction databases can be used to identify potential protein targets based on the chemical structure of the molecule.[11] Following target prediction, molecular docking simulations can be performed to predict the binding mode and affinity of 4-Hydroxy-6-methoxynicotinic acid to the identified targets.[12] This in silico approach can help prioritize experimental validation efforts.
Future Directions and Conclusion
This technical guide has outlined the potential biological activities of 4-Hydroxy-6-methoxynicotinic acid based on the known pharmacology of structurally related compounds. The primary areas of interest for future research include its potential as an enzyme inhibitor (particularly for xanthine oxidase), its antioxidant properties, and its possible anticancer and antimicrobial effects.
The immediate next step should be the chemical synthesis and thorough characterization of 4-Hydroxy-6-methoxynicotinic acid. Following successful synthesis, a comprehensive in vitro screening using the protocols detailed in this guide is strongly recommended to validate the hypothesized biological activities. Positive hits from these initial screens would then warrant further investigation through more detailed mechanistic studies and, eventually, in vivo models.
References
NOVARTIS AG (CH). Pharmaceutical compositions. TR-199800045-T1. Available from: [Link]
Mahmood A, et al. Enzyme inhibition and antibacterial potential of 4-Hydroxycoumarin derivatives. Braz. J. Pharm. Sci. 2020;56: e18654. Available from: [Link]
Hussain A, et al. Synthesis, characterization, enzyme inhibition, antioxidant, anticancer and antimicrobial potential of organotin(IV) derivatives of 4-fluorophenoxyacetic acid. Arabian Journal of Chemistry. 2023;16(11):105220. Available from: [Link]
Wujec M, et al. Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives. Molecules. 2022;27(5):1694. Available from: [Link]
PFIZER INC. Compounds that modulate the activity of the G-protein-coupled receptor GPRl 19. WO 2012/069948 A1. Available from: [Link]
Rollinger JM, et al. Computational Studies on Natural Products for the Development of Multi-target Drugs. In: Tringali C. (eds) Bioactive Compounds from Natural Sources. Taylor & Francis; 2012. Available from: [Link]
Rostom SA, et al. Fishing antioxidant 4-hydroxycoumarin derivatives: synthesis, characterization, and in vitro assessments. Canadian Journal of Physiology and Pharmacology. 2024. Available from: [Link]
Journal of the Chemical Society, Perkin Transactions 1. Synthesis of 4-dimethoxymethyl-6-hydroxy-2-methoxynicotinonitrile: a suggested mechanism revision. 1982;1:239-243. Available from: [Link]
Behrendt H, et al. Method for the production of 6-hydroxynicotinic acid. US4738924A.
Wang Y, et al. Identification of in vivo and in vitro metabolites of 4,5-dimethoxycanthin-6-one by HPLC-Q-TOF-MS/MS. J Pharm Biomed Anal. 2016;123:136-144. Available from: [Link]
Kontogiorgis CA, et al. Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives. Molecules. 2009;14(11):4477-4495. Available from: [Link]
SPECTRA, T. A., & KRENITSKY, T. A. Inhibition of xanthine oxidase by 4-hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine. Biochemical Pharmacology. 1987;36(17):2787-2793. Available from: [Link]
PubChem. 4-Hydroxy-6-methyl-nicotinic acid. Available from: [Link]
Imberti M, et al. Computational Methods for the Identification of Molecular Targets of Toxic Food Additives. Butylated Hydroxytoluene as a Case Study. Int J Mol Sci. 2020;21(9):3338. Available from: [Link]
Kroesen MD, et al. In vitro toxicokinetics and metabolic profiling of methoxycathinones and methylthiocathinones using human liver systems and hyphenated mass spectrometry. Arch Toxicol. 2025. Available from: [Link]
Garg Lab - UCLA. Patents & Products. Available from: [Link]
Al-Majedy YK, et al. Synthesis and biological activity of compounds based on 4-hydroxycoumarin. Research Square. 2025. Available from: [Link]
Shrestha R, et al. A novel enzymatic assay for the identification of 4-hydroxyphenylpyruvate dioxygenase modulators. STAR Protoc. 2023;4(2):102264. Available from: [Link]
Guan X, et al. In Vitro and In Vivo Efficacy of AZD3965 and Alpha-Cyano-4-Hydroxycinnamic Acid in the Murine 4T1 Breast Tumor Model. AAPS J. 2020;22(4):84. Available from: [Link]
Wang B, et al. A Survey on the Computational Approaches to Identify Drug Targets in the Postgenomic Era. Biomed Res Int. 2014;2014:235196. Available from: [Link]
Mardal M, et al. In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP. Molecules. 1989;25(23):5739. Available from: [Link]
da Silva AB, et al. Conformational Study, Synthesis, and Characterization of Chalcones Using 4-Hydroxy-3-methoxybenzaldehyde. Orbital: The Electronic Journal of Chemistry. 2025. Available from: [Link]
ResearchGate. Natural products containing 4-hydroxycoumarin and 4-hydroxy-6-methyl-2-pyrone moieties. Available from: [Link]
MDPI. Synthesis and Biological Activity Evaluation In Silico of Bis(4-Hydroxy-6H-1,3-Oxazin-6-One) Derivatives and the Products of Their Alcoholysis. 2025. Available from: [Link]
de la Chataigneraie J, et al. Analytical assays to evaluate enzymatic activity and screening of inhibitors for ornithine decarboxylase. Front Chem. 2022;10:1016839. Available from: [Link]
Khan A, et al. Computational Investigations of Traditional Chinese Medicinal Compounds against the Omicron Variant of SARS-CoV-2 to Rescue the Host Immune System. Molecules. 2022;27(12):3803. Available from: [Link]
ResearchGate. Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. 2026. Available from: [Link]
A new computational tool predicts drug targets and side effects. Nature. 2024. Available from: [Link]
PubChem. 6-Methoxynicotinic acid. Available from: [Link]
Application Note: Regioselective Synthesis of 4-Hydroxy-6-methoxynicotinic Acid
This Application Note is structured as a high-level technical guide for process chemists and researchers. It prioritizes the "why" and "how" of the chemical transformations, ensuring reproducibility and scalability.
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for process chemists and researchers. It prioritizes the "why" and "how" of the chemical transformations, ensuring reproducibility and scalability.
Executive Summary
This protocol details the step-by-step preparation of 4-Hydroxy-6-methoxynicotinic acid (also known as 6-methoxy-4-oxo-1,4-dihydropyridine-3-carboxylic acid). This scaffold is a critical intermediate in the synthesis of antiviral agents, fluoroquinolone antibiotics, and agrochemicals.
The synthesis addresses the primary challenge of this molecule: Regioselectivity . Direct functionalization of pyridine rings often yields inseparable mixtures of isomers. This method utilizes a Symmetry-Breaking Strategy —starting from a symmetric precursor, activating both positions, and then exploiting the electronic differentiation between the C4 and C6 positions to achieve high regiochemical purity.
Core Reaction Scheme
The pathway follows a four-stage Linear Synthesis:
Cyclization: Construction of the 4,6-dihydroxypyridine core.
Activation: Conversion to the 4,6-dichloro intermediate.
Bis-Functionalization: Saturation with methoxy groups.
Selective Hydrolysis: Acid-catalyzed differentiation to the final product.
Figure 1: Strategic workflow for the regioselective synthesis of the target pyridine scaffold.
Detailed Experimental Protocols
Stage 1: Scaffold Construction (Guareschi-Thorpe Variant)
Objective: Synthesis of Ethyl 4,6-dihydroxynicotinate.
Principle: Condensation of a
-keto diester with an orthoformate to form an enol ether, followed by ammonolysis and cyclization.
Reagents:
Diethyl 1,3-acetonedicarboxylate (1.0 eq)
Triethyl orthoformate (1.1 eq)
Acetic anhydride (2.0 eq)
Ammonium hydroxide (30% aq)
Protocol:
Condensation: In a reactor fitted with a distillation head, combine diethyl 1,3-acetonedicarboxylate, triethyl orthoformate, and acetic anhydride.
Reflux: Heat to 120–130°C. Ethanol formed during the reaction is distilled off to drive the equilibrium toward the enol ether intermediate. Continue for 2 hours.
Cyclization: Cool the residue to room temperature. Slowly add 30% ammonium hydroxide (exothermic).
Workup: Stir overnight. Acidify the aqueous phase to pH 4–5 with conc. HCl. The product, Ethyl 4,6-dihydroxynicotinate , precipitates as a solid.[1]
Isolation: Filter, wash with cold water, and dry.
Yield Expectation: 60–70%
Appearance: Off-white to yellow powder.
Stage 2: Activation (Chlorination)
Objective: Synthesis of Ethyl 4,6-dichloronicotinate.
Principle: Conversion of tautomeric hydroxyl groups (pyridones) into leaving groups (chlorides) using phosphoryl chloride.
Reagents:
Ethyl 4,6-dihydroxynicotinate (1.0 eq)
Phosphoryl chloride (
) (excess, acts as solvent)
Protocol:
Setup: Place the starting material in a round-bottom flask under inert atmosphere (
).
Addition: Carefully add
(approx. 5–8 volumes).
Reaction: Heat to reflux (approx. 105°C) for 3–4 hours until the solution becomes clear.
Quench (Critical Safety Step): Cool the mixture. Remove excess
via vacuum distillation. Pour the thick residue slowly onto crushed ice/water with vigorous stirring to decompose residual phosphorus halides.
Extraction: Neutralize with
and extract with Ethyl Acetate.
Purification: Dry over
and concentrate.
Yield Expectation: 85–90%
Note: The product is an oil that may solidify upon standing.
Stage 3: Bis-Functionalization (Symmetry Masking)
Objective: Synthesis of Ethyl 4,6-dimethoxynicotinate.
Principle: Nucleophilic Aromatic Substitution (
).
Why this step? Attempting mono-substitution on the dichloro-intermediate often leads to inseparable mixtures of 4-OMe and 6-OMe isomers. By driving the reaction to the bis-methoxy state, we ensure a single pure intermediate before the selective hydrolysis step.
Reaction: Dissolve the dichloro-ester in Methanol. Cool to 0°C.[4]
Addition: Add NaOMe solution dropwise.
Completion: Allow to warm to room temperature and reflux for 2 hours. Monitor by TLC/HPLC for the disappearance of the mono-substituted intermediate.
Workup: Concentrate the solvent. Resuspend in water and extract with Dichloromethane (DCM).
Product:Ethyl 4,6-dimethoxynicotinate .
Stage 4: Regioselective Hydrolysis (The Critical Step)
Objective: Preparation of 4-Hydroxy-6-methoxynicotinic acid.
Principle: Electronic differentiation. The C4-methoxy group is vinylogous to the C3-ester/acid electron-withdrawing group. Under acidic conditions, the C4-position is significantly more labile (susceptible to nucleophilic attack by water) than the C6-methoxy group, which behaves more like a stable aryl ether.
Time Control: Monitor closely.[2][7] The ester hydrolysis (Ethyl -> Acid) is fast. The C4-demethylation is slower. The C6-demethylation is very slow. Stop the reaction when the C4-methoxy cleavage is complete (typically 4–8 hours).
Isolation: Cool the solution. The target compound, 4-Hydroxy-6-methoxynicotinic acid , usually precipitates upon cooling or careful pH adjustment to its isoelectric point (approx. pH 3–4).
Recrystallization: Recrystallize from water or aqueous ethanol if necessary.
Data Summary & Quality Control
Parameter
Specification
Method
Appearance
White to off-white crystalline solid
Visual
Purity
> 98.0%
HPLC (C18, ACN/Water + 0.1% TFA)
Identity ( NMR)
Characteristic singlet at ~3.9 ppm (3H, -OMe)
NMR (DMSO-)
Identity (MS)
[M+H]+ = ~170.1
LC-MS
Regio-Purity
< 1% of 4-methoxy-6-hydroxy isomer
NOESY NMR
Regiochemistry Validation:
To confirm the correct isomer (4-OH, 6-OMe):
NOESY NMR: Look for a correlation (through-space interaction) between the Methoxy protons and the C5-H proton.
4-OH, 6-OMe isomer: The Methoxy is at C6.[3][8] It is adjacent to C5-H. Strong NOE expected.
4-OMe, 6-OH isomer: The Methoxy is at C4.[3] It is also adjacent to C5-H, but the chemical shift of C5-H differs significantly due to the shielding/deshielding of the adjacent carbonyl (in the tautomeric pyridone form).
Chemical Shift: The C5-H in 4-pyridones (target) typically appears upfield compared to 2-pyridones due to resonance effects.
Troubleshooting & Optimization
Regioselectivity Issues
If the final product contains the wrong isomer (4-methoxy-6-hydroxy):
Cause: The hydrolysis step was too aggressive (cleaving both) or the starting material was impure.
Solution: Lower the hydrolysis temperature to 60°C and extend the time. Alternatively, use HBr in Acetic Acid at room temperature for milder, more selective demethylation.
Low Yield in Step 1
Cause: Incomplete removal of ethanol during the condensation.
Solution: Ensure efficient distillation of ethanol during the reaction of diethyl acetonedicarboxylate and triethyl orthoformate. This drives the formation of the ethoxymethylene intermediate.
References
Preparation of 4,6-dihydroxynicotinic acid ethyl ester
Source: ChemicalBook & Standard Liter
Context: Standard Guareschi-Thorpe condensation of diethyl 1,3-acetonedicarboxyl
Link:
Chlorination of Hydroxypyridines
Source: GuideChem & BenchChem.
Context: Conversion of 4,6-dihydroxynicotinic acid derivatives to 4,6-dichloro deriv
Link:
Regioselectivity in Pyridine Substitutions
Source: WuXi AppTec (QM Magic Class).
Context: Theoretical basis for regioselectivity in SNAr reactions of 2,4-dichloropyridines (analogous to 4,6-dichloro systems).
4-Hydroxy-6-methoxynicotinic acid is a critical pyridine scaffold used in the synthesis of next-generation kinase inhibitors and G-protein coupled receptor (GPCR) antagonists (e.g., Mrgprx2 antagonists). Its structural uniqueness lies in the orthogonal reactivity of its three functional handles: the C3-carboxylic acid (for amide coupling), the C4-hydroxyl/oxo group (for electrophilic activation), and the C6-methoxy group (providing electronic tuning or a site for late-stage diversification).
This guide details the protocols for utilizing this intermediate to construct pharmacologically active 4,6-disubstituted nicotinamides. It focuses on overcoming the solubility challenges inherent to hydroxypyridines and maximizing regioselectivity during nucleophilic aromatic substitution (SNAr).
Chemical Profile & Reactivity Logic
Tautomeric Equilibrium
Researchers must recognize that CAS 1060806-82-7 exists primarily as the pyridone tautomer in the solid state and in polar protic solvents. This impacts reactivity:[1]
Nucleophilicity: The nitrogen is protonated/non-nucleophilic in the pyridone form.
Electrophilicity: The C4 carbonyl is the primary site for activation by phosphorylating agents (e.g., POCl₃).
Reactivity Map
The molecule offers three distinct vectors for chemical expansion:
Vector A (C4-Position): The hydroxyl group is converted to a chloride (using POCl₃) or sulfonate. This creates a highly reactive electrophile for SNAr reactions with amines (common in kinase inhibitor synthesis).
Vector B (C3-Carboxylic Acid): Standard amide coupling. Note: Self-coupling can occur if the C4-hydroxyl is not protected or activated first.
Vector C (C6-Methoxy): Generally stable under mild conditions but can be demethylated to the 2,4-dihydroxypyridine system using strong Lewis acids (e.g., BBr₃), offering a path to modify solubility profiles.
Figure 1: Orthogonal reactivity vectors for 4-Hydroxy-6-methoxynicotinic acid.
Detailed Experimental Protocols
Protocol A: Activation to 4-Chloro-6-methoxynicotinic acid
This is the most critical step for pharmaceutical applications, converting the unreactive "pyridone" into a reactive "chloropyridine" capable of SNAr chemistry.
Objective: Synthesize 4-chloro-6-methoxynicotinic acid (Intermediate for Mrgprx2 antagonists).
Setup: In a dry round-bottom flask equipped with a reflux condenser and a drying tube (CaCl₂), charge 4-Hydroxy-6-methoxynicotinic acid (e.g., 5.0 g).
Reagent Addition: Carefully add POCl₃ (27 mL) at room temperature. The reaction is slightly exothermic.[2] Add 3 drops of anhydrous DMF to catalyze the Vilsmeier-Haack type activation.
Reaction: Heat the mixture to reflux (105°C) for 2–3 hours.
Checkpoint: The suspension should turn into a clear, yellowish solution, indicating the consumption of the starting pyridone.
Quenching (Critical):
Cool the reaction mixture to room temperature.
Remove excess POCl₃ under reduced pressure (rotary evaporator) to obtain a thick oil.
Safety: Pour the residue slowly onto crushed ice (200 g) with vigorous stirring. Maintain temperature <10°C to prevent hydrolysis of the newly formed C-Cl bond (though the acid chloride will hydrolyze to the carboxylic acid, which is desired here).
Isolation:
Adjust pH to ~3–4 using saturated Sodium Acetate or dilute NaOH (careful control is needed to avoid hydrolyzing the C-Cl).
Extract with DCM (3 x 50 mL).
Dry combined organics over Na₂SO₄, filter, and concentrate.[3]
Yield: Expect 55–70% yield of a white to off-white solid.
Troubleshooting:
Black Tar Formation: Overheating or wet reagents. Ensure anhydrous conditions.
Incomplete Reaction: If solid remains after 3 hours, add more POCl₃ and continue reflux.
Once the 4-chloro derivative is generated, it serves as a substrate for attaching amines (e.g., aniline derivatives for kinase specificity).
Objective: Displacement of C4-Cl with an amine nucleophile (R-NH₂).
Materials:
4-Chloro-6-methoxynicotinic acid (1.0 eq)
Amine (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)
Base: Diisopropylethylamine (DIPEA) (2.5 eq)
Solvent: n-Butanol or DMA (Dimethylacetamide)
Step-by-Step Methodology:
Dissolution: Dissolve the 4-chloro intermediate in n-Butanol (0.5 M concentration).
Addition: Add the amine and DIPEA.
Heating: Heat to 100°C for 4–12 hours.
Mechanistic Insight: The carboxylic acid at C3 provides an "ortho-effect," potentially hydrogen-bonding with the incoming amine, but the primary driver is the electron-deficient pyridine ring activated by the chlorine.
If product precipitates: Filter and wash with cold ethanol.
If soluble: Dilute with water and adjust pH to 4 to precipitate the zwitterionic product.
Pharmaceutical Applications & Case Studies
Case Study 1: Mrgprx2 Antagonists
Recent patent literature (WO2024226914) highlights the use of 4-chloro-6-methoxynicotinic acid as a key building block.
Role: The acid moiety is coupled to a piperazine core, while the 4-position (after chlorination) is available for further substitution or remains as a chloro-substituent to modulate lipophilicity.
Significance: This pathway demonstrates the stability of the 6-methoxy group during harsh chlorination conditions (POCl₃ reflux), validating its use as a robust protecting group/pharmacophore.
Case Study 2: Kinase Inhibitor Scaffolds (General)
The 4-amino-6-alkoxynicotinamide motif is prevalent in inhibitors of:
SYK (Spleen Tyrosine Kinase): The pyridine nitrogen and the amide NH often form a donor-acceptor pair in the ATP binding pocket.
BTK (Bruton's Tyrosine Kinase): The 6-methoxy group helps fill the hydrophobic pocket adjacent to the gatekeeper residue.
Analytical Quality Control
Test
Method
Acceptance Criteria
Notes
Identity
¹H-NMR (DMSO-d₆)
Confirms 6-OMe singlet (~3.8 ppm) and C2/C5 protons.
Pyridone NH often broad/invisible >12 ppm.
Purity
HPLC (C18 Column)
>98.0% (Area %)
Gradient: 5-95% ACN in Water (0.1% TFA).
Chlorine Content
Elemental Analysis / MS
Presence of ³⁵Cl/³⁷Cl pattern (3:1) in Protocol A product.
Essential to verify complete conversion of OH to Cl.
Visualizing the Workflow:
Figure 2: Step-by-step synthetic workflow for converting the intermediate into a drug scaffold.
References
Mrgprx2 Antagonists and Methods of Use Thereof. World Intellectual Property Organization, WO2024226914A2, 2024.
Citation for the synthesis of 4-chloro-6-methoxynicotinic acid from the 4-hydroxy precursor.
Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 2010, 15(6), 4261-4266.[4]
Citation for analogous chemistry involving POCl3 chlorination of hydroxy-methoxy aromatic acids.[4]
Phosphorus Oxychloride (POCl3) Mediated Reactions. RSC Advances, 2020.
General reference for the mechanism of deoxygenative chlorination in nitrogen heterocycles.
BLD Pharm Product Catalog: 4-Hydroxy-6-methoxynicotinic acid.
Verification of CAS 1060806-82-7 and commercial availability.[5][6][7]
Microwave-assisted synthesis of 4-Hydroxy-6-methoxynicotinic acid derivatives
An Application Note and Protocol for Researchers Title: Accelerating the Synthesis of 4-Hydroxy-6-methoxynicotinic Acid Derivatives via Microwave-Assisted Organic Synthesis (MAOS) Abstract Substituted nicotinic acids are...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol for Researchers
Title: Accelerating the Synthesis of 4-Hydroxy-6-methoxynicotinic Acid Derivatives via Microwave-Assisted Organic Synthesis (MAOS)
Abstract
Substituted nicotinic acids are pivotal scaffolds in medicinal chemistry and drug discovery, forming the core of numerous pharmacologically active agents.[1][2] Traditional synthetic routes to these heterocyclic compounds often involve lengthy reaction times, harsh conditions, and significant energy consumption. This application note presents a detailed protocol for the rapid and efficient synthesis of 4-hydroxy-6-methoxynicotinic acid derivatives, leveraging the transformative power of Microwave-Assisted Organic Synthesis (MAOS). By providing direct, controlled energy input into the reaction, MAOS dramatically reduces synthesis time from hours to minutes, improves reaction yields, and aligns with the principles of green chemistry.[3][4] This guide is intended for researchers, chemists, and drug development professionals seeking to optimize the synthesis of complex heterocyclic molecules.
Introduction: The Case for Microwave Synthesis
Nicotinic acid and its derivatives are essential B-complex vitamins and serve as crucial building blocks in pharmaceuticals for treating a range of conditions.[1][5] The 4-hydroxy-6-methoxy substituted variant, in particular, represents a valuable scaffold for exploring structure-activity relationships in drug design. However, conventional thermal synthesis methods are often inefficient, relying on slow conductive heating which can lead to thermal gradients, extended reaction times, and the formation of unwanted by-products.[6]
Microwave-Assisted Organic Synthesis (MAOS) has emerged as a revolutionary technology that circumvents these limitations.[7] Unlike conventional methods, microwave energy couples directly with polar molecules in the reaction mixture, leading to rapid, uniform, and efficient volumetric heating.[3][8] This "in-core" heating can accelerate reaction rates by orders of magnitude, often enabling access to chemical spaces unattainable with traditional techniques.[9][10] The primary benefits, which will be demonstrated in the following protocol, include:
Dramatic Reduction in Reaction Time: Reactions are often completed in minutes instead of hours.[11]
Improved Yields and Purity: Rapid heating minimizes the time for side reactions to occur.
Energy Efficiency: Microwaves heat only the reactants and solvent, not the vessel itself, leading to significant energy savings.[4]
Enhanced Reproducibility: Precise control over temperature and pressure ensures high reproducibility.[11]
Foundational Principles: The Mechanism of Microwave Heating
The efficacy of MAOS is rooted in its unique heating mechanism, which is fundamentally different from conventional heat transfer. The two primary phenomena responsible for microwave dielectric heating are Dipolar Polarization and Ionic Conduction.[3][6][8]
Dipolar Polarization: Polar molecules, such as the solvents and reagents used in this synthesis, possess a dipole moment. When subjected to the oscillating electric field of microwaves (typically at 2.45 GHz), these molecules attempt to align themselves with the field.[10] This rapid, continuous reorientation generates friction at the molecular level, which manifests as intense, instantaneous heat throughout the sample.[8]
Ionic Conduction: If ions are present in the reaction mixture (e.g., from a salt or catalyst), they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions between these moving ions generate heat, further contributing to the rapid temperature increase.[4]
This direct energy transfer allows for heating rates and temperatures that are difficult to achieve with conventional methods, enabling reactions to overcome high activation energy barriers efficiently.[10]
Proposed Synthetic Pathway
The synthesis of the target 4-hydroxy-6-methoxynicotinic acid scaffold is achieved via a base-catalyzed cyclocondensation reaction, a robust method for forming pyridone rings. The chosen strategy involves the reaction between a β-ketoester and an active methylene compound.
Step 1 (Cyclocondensation): Methyl 4-methoxy-3-oxobutanoate is reacted with cyanoacetamide in the presence of a base catalyst (piperidine). The reaction proceeds through an initial Knoevenagel condensation, followed by a rapid intramolecular cyclization under microwave irradiation to form the stable 2-pyridone ring, yielding the intermediate 4-hydroxy-6-methoxy-2-oxo-1,2-dihydropyridine-3-carbonitrile .
Step 2 (Hydrolysis): The nitrile intermediate is subsequently hydrolyzed under acidic or basic conditions to yield the final product, 4-hydroxy-6-methoxynicotinic acid .
The overall workflow for this process is outlined below.
Caption: Proposed reaction scheme for the microwave-assisted synthesis.
Process Optimization
The efficiency of MAOS allows for rapid optimization of reaction conditions. Key parameters can be screened in a matter of hours to maximize yield and purity.
Parameter
Range Explored
Optimal
Rationale
Temperature
100 - 160 °C
140 °C
Balances reaction rate with potential for reactant/product degradation at higher temperatures.
Time
5 - 20 min
10 min
Sufficient for reaction completion; longer times show no significant increase in yield.
Catalyst Load
5 - 15 mol%
10 mol%
Provides efficient catalysis without complicating purification.
Solvent
EtOH, DMF, H₂O
EtOH
Good microwave absorbent, suitable boiling point for sealed-vessel reactions, and facilitates product precipitation upon cooling.
Characterization of Final Product
The identity and purity of the synthesized 4-hydroxy-6-methoxynicotinic acid should be confirmed using standard analytical techniques:
FT-IR (ATR): Expect to see a broad peak for the carboxylic acid O-H stretch (~3000 cm⁻¹), a C=O stretch for the acid (~1700 cm⁻¹), a C=O stretch for the pyridone (~1650 cm⁻¹), and C-O stretches for the methoxy group.
¹H NMR (DMSO-d₆): Look for characteristic peaks corresponding to the methoxy group protons, aromatic protons on the pyridine ring, and exchangeable peaks for the hydroxyl and carboxylic acid protons.
Mass Spectrometry (ESI-MS): Confirmation of the molecular weight with the expected [M+H]⁺ or [M-H]⁻ ion.
Melting Point: A sharp melting point indicates high purity of the crystalline product.
Conclusion
This application note provides a robust and highly efficient protocol for synthesizing 4-hydroxy-6-methoxynicotinic acid derivatives. By leveraging microwave-assisted synthesis, this method offers a significant improvement over conventional techniques, delivering the target compound in a fraction of the time and with high yield. [9][11]This approach not only accelerates the discovery and development process for new chemical entities but also promotes more sustainable and energy-efficient laboratory practices, embodying the core principles of green chemistry.
[3]
References
MDPI. (2025, November 7). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry.
EPCP. (n.d.). Microwave-Assisted Synthesis in Drug Development.
Kappe, C. O. (2005, December 23). The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery.
CEM Corporation. (n.d.). Theory of Microwave Heating for Organic Synthesis.
Kappe, C. O., & Dallinger, D. (2006, January 15). The impact of microwave synthesis on drug discovery. PubMed.
Bano, S., et al. (2024, January 15). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview.
Patil, A. S., et al. (2023, June 6). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD.
International Journal of Research in Pharmacy and Allied Science. (2025, June 30). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy.
RSC Publishing. (n.d.). Microwave assisted synthesis of 2-pyridone and 2-pyridone based compounds.
Research Journal of Pharmaceutical Dosage Forms and Technology. (2020, June 17). Microwave Chemistry and its Applications.
Meghrazi Ahadi, E., et al. (n.d.). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity. SID.
Google Patents. (n.d.). Process for preparing 4-hydroxypyridines.
Mijin, D., et al. (n.d.). On the synthesis of 3-cyano-6-hydroxy-4-methyl-2-pyridone at room temperature.
JETIR.org. (n.d.). SYNTHESIS, CHARACTERIZATION AND OPTIMIZATION STUDY OF NICOTINE DERIVATIVES.
Semantic Scholar. (n.d.). Progress in the Synthesis of 4-Hydroxy-2-pyridone Derivatives.
Riahi, A., et al. (2009, July 1). Synthesis and antimicrobial activity of 4-hydroxy-4-(pyridyl)alk-3-en-2-ones. PubMed.
ResearchGate. (2021, December 30). Nicotinic acid derivatives: Application and uses, review.
ACS Publications. (2024, August 5). Nicotinic Acid Derivatives As Novel Noncompetitive α-Amylase and α-Glucosidase Inhibitors for Type 2 Diabetes Treatment. ACS Medicinal Chemistry Letters.
SIELC Technologies. (2015, July 6). Nicotinic Acid/Niacin (3-pyridinecarboxylic acid).
Application Notes and Protocols for Coupling Reactions Involving 4-Hydroxy-6-methoxynicotinic Acid
For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatility of the 4-Hydroxy-6-methoxynicotinic Acid Scaffold 4-Hydroxy-6-methoxynicotinic acid is a highly functionalized heterocyclic bu...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Versatility of the 4-Hydroxy-6-methoxynicotinic Acid Scaffold
4-Hydroxy-6-methoxynicotinic acid is a highly functionalized heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its pyridine core is a common motif in numerous biologically active compounds, and the presence of hydroxyl, methoxy, and carboxylic acid groups offers multiple points for chemical modification. This strategic arrangement of functional groups allows for the facile introduction of diverse molecular fragments through various coupling reactions, enabling the systematic exploration of chemical space in the pursuit of novel therapeutic agents. The ability to selectively functionalize this scaffold is crucial for optimizing pharmacokinetic and pharmacodynamic properties of lead compounds.
This guide provides an in-depth exploration of key coupling reactions involving 4-Hydroxy-6-methoxynicotinic acid, offering detailed protocols and expert insights into experimental design. The methodologies discussed herein are foundational for the synthesis of compound libraries targeting a wide range of biological targets.
Amide Bond Formation: A Gateway to Diverse Functionality
The carboxylic acid moiety of 4-Hydroxy-6-methoxynicotinic acid is a prime handle for amide bond formation, one of the most fundamental and frequently employed reactions in medicinal chemistry.[1] This transformation allows for the introduction of a vast array of amine-containing fragments, profoundly influencing the biological activity and physicochemical properties of the resulting molecules.
Causality Behind Experimental Choices in Amide Coupling
The direct condensation of a carboxylic acid and an amine is generally unfavorable under mild conditions. Therefore, activation of the carboxylic acid is necessary.[1] This is typically achieved using coupling reagents that convert the hydroxyl group of the carboxylic acid into a better leaving group, facilitating nucleophilic attack by the amine.
Common classes of coupling reagents include carbodiimides (e.g., DCC, EDC), phosphonium salts (e.g., PyBOP, HBTU), and uronium/aminium salts (e.g., HATU, HCTU). The choice of coupling reagent and additives can be critical to prevent side reactions, such as racemization if chiral amines are used, and to ensure high yields. Additives like 1-Hydroxybenzotriazole (HOBt) or OxymaPure are often included to suppress racemization and improve reaction efficiency. The selection of an appropriate base is also crucial to neutralize any acid formed during the reaction and to deprotonate the amine salt if it is used as the starting material.
Experimental Protocol: Amide Coupling with EDC/HOBt
This protocol describes a general procedure for the coupling of 4-Hydroxy-6-methoxynicotinic acid with a primary or secondary amine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt).
N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)
Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate or sodium sulfate
Rotary evaporator
Standard laboratory glassware and magnetic stirrer
Procedure:
In a clean, dry round-bottom flask, dissolve 4-Hydroxy-6-methoxynicotinic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF.
Add the desired amine (1.1 eq) to the solution.
Add DIPEA (2.0 eq) to the reaction mixture.
Cool the flask to 0 °C in an ice bath.
Slowly add EDC (1.2 eq) to the cooled solution.
Allow the reaction to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.
Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.
Data Presentation: Amide Coupling Parameters
Parameter
Recommended Range/Value
Rationale
4-Hydroxy-6-methoxynicotinic acid
1.0 eq
Limiting reagent
Amine
1.0 - 1.5 eq
Slight excess to drive the reaction to completion
EDC
1.1 - 1.5 eq
To ensure complete activation of the carboxylic acid
HOBt
1.1 - 1.5 eq
To suppress racemization and improve efficiency
Base (DIPEA/TEA)
2.0 - 3.0 eq
To neutralize acids and deprotonate amine salts
Solvent
Anhydrous DMF, DCM
To dissolve reactants and facilitate the reaction
Temperature
0 °C to Room Temperature
Initial cooling to control the exothermic activation step
Reaction Time
12 - 24 hours
Varies depending on the reactivity of the amine
Visualization: Amide Coupling Workflow
Caption: Workflow for Amide Bond Formation.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds, and they have revolutionized modern organic synthesis.[2][3] For 4-Hydroxy-6-methoxynicotinic acid, these reactions are typically performed on a derivative where the hydroxyl group is converted into a halide (e.g., chloride or bromide) or a triflate, making the 4-position susceptible to cross-coupling.
The Suzuki-Miyaura coupling reaction is a versatile method for forming C-C bonds between an organoboron compound and an organohalide.[4] This reaction is widely used in the pharmaceutical industry due to its mild reaction conditions and high functional group tolerance.
This protocol outlines a general procedure for the Suzuki-Miyaura coupling of a 4-chloro-6-methoxynicotinic acid ester with an arylboronic acid.
Materials:
4-Chloro-6-methoxynicotinic acid ester (1.0 eq)
Arylboronic acid (1.5 eq)
Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)
Triphenylphosphine (PPh₃) or other suitable phosphine ligand (0.04 eq)
Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq)
1,4-Dioxane/Water (4:1 mixture)
Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)
Procedure:
To a Schlenk flask, add the 4-chloro-6-methoxynicotinic acid ester, arylboronic acid, and potassium carbonate.
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
In a separate flask, prepare the catalyst solution by dissolving Pd(OAc)₂ and the phosphine ligand in degassed 1,4-dioxane.
Add the catalyst solution to the reaction flask via syringe, followed by degassed water.
Heat the reaction mixture to 80-100 °C and stir for 4-12 hours under an inert atmosphere.
Monitor the reaction by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the residue by flash chromatography to yield the desired biaryl product.
The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst.[5][6] This reaction is highly valuable for introducing linear alkynyl fragments into organic molecules.
This protocol provides a general method for the Sonogashira coupling of a 4-iodo-6-methoxynicotinic acid ester with a terminal alkyne. An iodo-substituted precursor is generally more reactive than its chloro- or bromo-analogues.
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds from aryl halides and amines.[7][8] This reaction has broad substrate scope and is a cornerstone for the synthesis of arylamines.[9]
This protocol describes a general procedure for the amination of a 4-bromo-6-methoxynicotinic acid ester with a primary or secondary amine.
Caption: Overview of Palladium-Catalyzed Cross-Coupling Reactions.
Conclusion and Future Outlook
The strategic functionalization of 4-Hydroxy-6-methoxynicotinic acid through robust coupling methodologies is a powerful approach in modern drug discovery. The protocols and insights provided in this guide serve as a foundation for researchers to design and execute synthetic strategies for the creation of novel and diverse compound libraries. The continued development of more efficient and selective coupling reactions will further expand the utility of this versatile scaffold in the quest for new medicines.
References
Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (n.d.). Retrieved from [Link]
Buchwald–Hartwig amination. (2023, November 27). In Wikipedia. [Link]
Kormos, A., et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry, 15, 2854-2861. [Link]
The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]
Buchwald–Hartwig Amination with Aqueous Ammonia. (n.d.). Synthesis Spotlight. Retrieved from [Link]
Dorel, R., Grugel, C. P., & Haydl, A. M. (2019). The Buchwald-Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link]
Mills, J. E., & Collins, I. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1935-1946. [Link]
Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Garg, N. K., & Szostak, M. (2020). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Chemical Society Reviews, 49(15), 5348-5388. [Link]
Ghaffari, T., & Szostak, M. (2021). Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids. ACS Catalysis, 11(15), 9576-9582. [Link]
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]
Sonogashira coupling. (2023, December 1). In Wikipedia. [Link]
Buchwald-Hartwig Amination Explained | Master C–N Bond Formation in Organic Synthesis. (2025, April 3). [Video]. YouTube. [Link]
Al-Majedy, Y. K., Al-Amiery, A. A., & Kadhum, A. A. H. (2014). Synthesis and Characterization of Some New 4-Hydroxy-coumarin Derivatives. Molecules, 19(8), 11783-11798. [Link]
Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Amide bond formation strategies: latest advances on a dateless transformation. (n.d.). AIR Unimi. [Link]
One-Pot Synthesis of 3-Functionalized 4-Hydroxycoumarin under Catalyst-Free Conditions. (2018). Molecules, 23(9), 2321. [Link]
Extending the Library of 4-Hydroxycoumarin Derivatives with Potential Pharmacological Activity by a Catalyst-Free and Purification-Free Method. (2023). ChemistrySelect, 8(10), e202300519. [Link]
Optimizing pH conditions for 4-Hydroxy-6-methoxynicotinic acid extraction
Technical Support Center: 4-Hydroxy-6-methoxynicotinic Acid Extraction Welcome to the technical support guide for optimizing the extraction of 4-Hydroxy-6-methoxynicotinic acid. This resource is designed for researchers,...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 4-Hydroxy-6-methoxynicotinic Acid Extraction
Welcome to the technical support guide for optimizing the extraction of 4-Hydroxy-6-methoxynicotinic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshoot common issues encountered during the extraction process. Our approach is grounded in fundamental chemical principles to ensure you can develop robust and reproducible protocols.
Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of 4-Hydroxy-6-methoxynicotinic acid that influence its extraction?
A1: Understanding the physicochemical properties of 4-Hydroxy-6-methoxynicotinic acid is the cornerstone of designing an effective extraction protocol. This molecule possesses two key ionizable groups: a carboxylic acid and a phenolic hydroxyl group on a pyridine ring structure. These groups dictate its solubility and partitioning behavior in response to changes in pH.
Governs the protonation state of the carboxyl group. Critical for pH adjustment to render the molecule neutral for organic phase extraction.
pKa₂ (Phenolic Hydroxyl)
Estimated: ~9.0 - 10.0
Governs the protonation state of the hydroxyl group. Becomes relevant if extracting at very high pH values.
Solubility
Sparingly soluble in water; soluble in organic solvents like DMSO.[4]
Solubility is highly pH-dependent. In its ionized form, it is more soluble in aqueous media; in its neutral form, it is more soluble in organic solvents.
Note: The provided pKa values are estimates based on similar chemical structures.[5][6][7] For highest accuracy, it is recommended to determine these values experimentally or consult specialized literature for the exact compound.
Q2: What is the fundamental principle behind using pH to optimize the extraction of this compound?
A2: The principle lies in controlling the ionization state of the 4-Hydroxy-6-methoxynicotinic acid molecule. The Henderson-Hasselbalch equation governs the relationship between pH, pKa, and the ratio of the protonated (neutral) and deprotonated (ionized) forms of the molecule.
When pH < pKa: The molecule will be predominantly in its protonated, neutral (uncharged) form. This form is less polar and therefore more soluble in organic solvents, allowing it to be extracted from an aqueous sample into an immiscible organic phase.
When pH > pKa: The molecule will be predominantly in its deprotonated, ionized (negatively charged) form. This form is more polar and thus more soluble in the aqueous phase.
By strategically adjusting the pH of the aqueous phase, we can drive the molecule into either the organic or aqueous phase, enabling both efficient extraction and selective purification.[8]
Q3: What is the "Two pH Unit Rule" and how does it apply here?
A3: The "Two pH Unit Rule" is a practical guideline used to ensure that an ionizable compound is almost entirely in one form (either protonated or deprotonated).[8][9][10]
To ensure the compound is >99% in its neutral form for extraction into an organic solvent, adjust the aqueous phase pH to be at least two units below its pKa (for an acid). For 4-Hydroxy-6-methoxynicotinic acid, targeting a pH of ≤ 2.5 is a robust starting point, based on its estimated carboxylic acid pKa₁ of ~4.5.
To ensure the compound is >99% in its ionized form for extraction into an aqueous phase (e.g., for back-extraction or washing), adjust the aqueous phase pH to be at least two units above its pKa. A pH of ≥ 6.5 would be effective for the carboxylate, while a pH > 12 would be needed to ionize the hydroxyl group as well.
This rule is fundamental for maximizing recovery and ensuring the reproducibility of the extraction method.[9][10]
Experimental Protocols & Troubleshooting Guide
This section provides step-by-step workflows and solutions to common problems you might encounter.
This protocol is designed to extract 4-Hydroxy-6-methoxynicotinic acid from an aqueous sample into an organic solvent and then back-extract it into a clean aqueous phase for purification.
Step 1: Initial Extraction (Aqueous to Organic)
Sample Preparation: Start with your aqueous sample containing the target analyte.
pH Adjustment: Adjust the sample pH to ≤ 2.5 using a strong acid (e.g., 1M HCl). This protonates the carboxylic acid, making the molecule neutral. Verify the pH with a calibrated pH meter.
Solvent Addition: Transfer the acidified sample to a separatory funnel. Add an appropriate volume of a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane). A solvent-to-sample ratio of 1:1 can be a starting point, but optimization may be required.[9]
Extraction: Stopper the funnel and gently invert it 10-15 times, venting frequently to release pressure. Avoid vigorous shaking to prevent emulsion formation.[11]
Phase Separation: Allow the layers to separate fully. Drain the organic layer (bottom layer for dichloromethane, top layer for ethyl acetate) into a clean flask.
Repeat: Perform the extraction on the aqueous layer two more times with fresh organic solvent to maximize recovery. Combine all organic extracts.
Step 2: Purification via Back-Extraction (Organic to Aqueous)
Combine Organic Phases: Place the combined organic extracts from Step 1 into a clean separatory funnel.
Add Basic Aqueous Solution: Add a fresh aqueous solution with a pH adjusted to ≥ 6.5 (e.g., using 1M NaHCO₃ or NaOH). This will deprotonate the carboxylic acid, forming the water-soluble carboxylate salt.
Extraction: Gently mix the layers as described in Step 1.4.
Phase Separation: Allow the layers to separate. The target analyte is now in the aqueous phase. Drain the aqueous layer into a clean beaker.
Repeat: Perform the back-extraction on the organic layer one more time with a fresh basic aqueous solution and combine the aqueous extracts. The organic layer, now containing neutral impurities, can be discarded.
Final Isolation: The purified analyte is in the combined aqueous extracts. It can be isolated by acidifying the solution (e.g., to pH ≤ 2.5) to cause precipitation, which can then be collected by filtration.[12][13]
This protocol is suitable for cleaning up a sample and concentrating the analyte.
Sorbent Selection: Choose a reversed-phase sorbent (e.g., C18, C8).[14]
Conditioning: Condition the SPE cartridge with one column volume of a water-miscible organic solvent (e.g., methanol), followed by one column volume of water. Do not let the sorbent go dry.
Equilibration: Equilibrate the cartridge with one column volume of acidified water (pH ≤ 2.5).
Sample Loading: Acidify your sample to pH ≤ 2.5. Load the sample onto the cartridge. The neutral analyte will be retained by the nonpolar stationary phase.
Washing: Wash the cartridge with a weak organic solvent solution (e.g., 5% methanol in acidified water) to remove polar impurities. The analyte should remain on the column.
Elution: Elute the analyte using a stronger organic solvent (e.g., methanol, acetonitrile). To facilitate elution, the solvent can be made slightly basic (e.g., with a small amount of ammonium hydroxide) to ionize the analyte, reducing its retention on the stationary phase.[14]
Troubleshooting Common Extraction Problems
Issue
Potential Cause(s)
Recommended Solution(s)
Low Analyte Recovery
Incorrect pH: The pH was not sufficiently low (< pKa-2) during organic extraction or not sufficiently high (> pKa+2) during aqueous back-extraction.
• Always verify the pH of your aqueous phase with a calibrated meter before extraction.[9]• Re-evaluate the pKa of your compound; the estimate may be incorrect.
Inappropriate Solvent: The organic solvent is too polar or not polar enough to effectively solvate the neutral analyte.
• Test a range of solvents with different polarities (e.g., hexane, toluene, dichloromethane, ethyl acetate).[9]
Insufficient Mixing/Extractions: Not enough contact time between phases or too few extraction steps.
• Increase mixing time or perform more extraction replicates (e.g., 3-4 extractions instead of 2).
Emulsion Formation (LLE)
Vigorous Shaking: High shear forces are creating a stable mixture of the two immiscible phases.[10][11]
• Use gentle rocking or inverting of the separatory funnel instead of shaking.[11]• Allow the funnel to sit undisturbed for a longer period.
High Concentration of Surfactants/Particulates: Matrix components are stabilizing the emulsion.
• Add a saturated NaCl solution (brine) to "salt out" the organic phase, which increases the ionic strength of the aqueous layer and can help break the emulsion.[11]• Centrifuge the mixture to force phase separation.• Filter the mixture through a glass wool plug.[11]
Analyte Fails to Precipitate After Back-Extraction
Compound is too Soluble: The ionized form is highly soluble, and even after acidification, it remains dissolved in the aqueous phase.
• After acidification, perform a final LLE to extract the neutral compound back into an organic solvent (e.g., ethyl acetate). Then, evaporate the solvent to recover the product.[12]
Insufficient Acidification: The pH was not lowered enough to fully protonate the analyte.
• Add more acid and re-check the pH to ensure it is well below the pKa₁.
SPE Channeling / Poor Flow
Clogged Frit: Particulates in the sample are blocking the SPE cartridge.
• Pre-filter or centrifuge your sample before loading it onto the cartridge.
Sorbent Bed Dried Out: The sorbent bed was allowed to go dry after the conditioning step.
• Ensure the sorbent bed remains wet throughout the conditioning and equilibration steps.
Visualizing the Impact of pH
The ionization state of 4-Hydroxy-6-methoxynicotinic acid at different pH values is crucial. The following diagram illustrates this relationship and its consequence for phase partitioning.
Fig 2. pH-Dependent Ionization and Solubility.
References
Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols | LCGC International. (2021, April 7). Available from: [Link]
Optimization under acid conditions (pH 1-2) of extraction variables... - ResearchGate. Available from: [Link]
Solid Phase Extraction Technique – Trends, Opportunities and Applications. Available from: [Link]
A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC. (2022, October 5). Available from: [Link]
Electronic Supplementary Information - The Royal Society of Chemistry. Available from: [Link]
Acid-Base Extraction II - Selecting the pH of the Aqueous Layer - YouTube. (2012, October 2). Available from: [Link]
Questions about acid/base extractions : r/chemistry - Reddit. (2023, July 23). Available from: [Link]
How Can We Improve Our Liquid-Liquid Extraction Processes? - SCION Instruments. (2025, January 21). Available from: [Link]
Simultaneous solid-phase extraction of acidic, neutral and basic - csbsju. Available from: [Link]
Solid-Phase Extraction at High pH as a Promising Tool for Targeted Isolation of Biologically Active Fractions of Humic Acids | ACS Omega. (2023, December 15). Available from: [Link]
Synthesis of 4-dimethoxymethyl-6-hydroxy-2-methoxynicotinonitrile: a suggested mechanism revision - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available from: [Link]
4-HYDROXY-6-METHOXYCOUMARIN | 13252-81-1 - INDOFINE Chemical Company, Inc. Available from: [Link]
6-hydroxynicotinic acid - Organic Syntheses Procedure. Available from: [Link]
4-Methyl-6-hydroxypyrimidine - Organic Syntheses Procedure. Available from: [Link]
Technical Support Center: Nicotinic Acid Derivative Stabilization
Topic: Solving Decarboxylation Issues in Nicotinic Acid Derivatives Introduction: The "Silent Killer" of Pyridine Chemistry Welcome to the Technical Support Center. If you are here, you likely encountered a specific fail...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solving Decarboxylation Issues in Nicotinic Acid Derivatives
Introduction: The "Silent Killer" of Pyridine Chemistry
Welcome to the Technical Support Center. If you are here, you likely encountered a specific failure mode in your nicotinic acid (pyridine-3-carboxylic acid) workflow: unexplained yield loss accompanied by gas evolution , or a product that analyzes as the decarboxylated pyridine analog.
While nicotinic acid (C3) is thermodynamically more stable than picolinic acid (C2), it is not immune to decarboxylation. When the pyridine ring bears electron-withdrawing groups (EWGs) or is subjected to harsh acidic hydrolysis, the activation energy for
loss drops precipitously. This guide provides the root-cause analysis and validated protocols to arrest this degradation.
Module 1: The Diagnostic Hub
Is Decarboxylation Your Problem?
Before altering your synthesis, confirm the failure mode using this diagnostic matrix.
Observation
Probability of Decarboxylation
Confirmation Test
Gas Evolution during workup/heating
High
Trap gas in (limewater). Precipitate = .
Mass Spec shows [M-44] peak
Certain
The loss of 44 Da is the signature of .
NMR shows new aromatic proton
High
Loss of -COOH usually results in a new proton at the C3 position.
Darkening/Tarring of reaction
Medium
Could be polymerization, but often accompanies thermal decomposition.
The Mechanism of Failure
To solve the problem, you must understand the "Why." Decarboxylation in pyridine systems is driven by the stability of the ylide or zwitterionic intermediate.
The Danger Zone:
Zwitterion Formation: In neutral or slightly acidic media, the nitrogen is protonated (
). This pulls electron density from the ring, making the carboxylate () bond to the ring fragile.
Thermal Excitation: Heat provides the energy to snap the
bond.
Metal Catalysis: Trace copper (
) or other transition metals can chelate the nitrogen and carboxylate, lowering the transition state energy for loss.
Figure 1: The mechanistic pathway of acid-catalyzed decarboxylation. Note that the protonated nitrogen acts as an electron sink, facilitating the release of CO2.
Module 2: Reaction Optimization (The "How")
Scenario A: Amide Coupling Fails
The Issue: You attempted to convert a nicotinic acid derivative to an acid chloride using Thionyl Chloride (
) or Oxalyl Chloride, followed by amine addition. The yield is low, and the pyridine ring is intact but missing the carbonyl.
The Fix: Avoid Acid Chlorides. The generation of
and heat during acid chloride formation creates the perfect storm for decarboxylation.
Protocol: Low-Temp HATU Coupling
Use this for sensitive derivatives (e.g., 2-fluoro-nicotinic acid).
Dissolution: Dissolve Nicotinic Acid derivative (1.0 eq) in anhydrous DMF or DCM.
Base Control: Add DIPEA (Diisopropylethylamine) (2.5 eq). Crucial: The base keeps the pyridine nitrogen deprotonated, preventing the zwitterion formation.
Activation: Cool to 0°C . Add HATU (1.1 eq).[1] Stir for 15 mins.
Coupling: Add amine (1.1 eq). Allow to warm to Room Temp (RT) over 2 hours.
Validation: Monitor by LCMS. Do not heat above 40°C.
Scenario B: Hydrolysis of Nicotinic Esters
The Issue: You are hydrolyzing an ester (methyl/ethyl nicotinate) to the acid. Using
at reflux resulted in decarboxylation.
The Fix: Switch to Basic Hydrolysis (Saponification) with mild workup.
Protocol: Lithium Hydroxide Hydrolysis
Solvent: Dissolve ester in THF:Water (3:1).
Reagent: Add LiOH (2.0 eq).
Condition: Stir at RT. If sluggish, heat to max 50°C. Avoid reflux.
The Critical Workup (The "pH Trap"):
Most errors happen here. When acidifying to precipitate the product, do not drop to pH 1.
Carefully adjust pH to the Isoelectric Point (pI) of the specific nicotinic derivative (usually pH 3–4).
Collect precipitate immediately. Do not let it sit in strong acid.
Module 3: Workflow Decision Tree
Use this logic flow to determine the safest route for your synthesis.
Figure 2: Decision matrix for selecting reagents based on substituent risk factors.
Module 4: Comparative Stability Data
Not all pyridine acids are equal. Adjust your aggression level based on the isomer and substitution.
Compound Class
Relative Stability
Risk Factor
Recommended Max Temp
Isonicotinic (C4)
High
Low
150°C
Nicotinic (C3)
Moderate
Medium
100°C
Picolinic (C2)
Low
High
60°C
2-Fluoro-Nicotinic
Very Low
Critical
40°C
2-Nitro-Nicotinic
Very Low
Critical
RT (25°C)
Note: Substituents at the 2-position (ortho to nitrogen) destabilize the 3-carboxyl group significantly due to electronic repulsion and facilitation of the transition state.
FAQ: Troubleshooting & Quick Hits
Q: My reaction requires heat. Can I add anything to stabilize the molecule?A: Yes. Perform the reaction in the presence of a radical scavenger or, more importantly, a chelating agent like EDTA if you suspect trace metals. However, the best stabilizer is maintaining a slightly basic pH (using DIPEA or TEA) to prevent the protonation of the pyridine nitrogen.
Q: I need to make the acid chloride because the amine is unreactive. What now?A: Use Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine). It forms acid chlorides under strictly neutral conditions at room temperature, avoiding the acidic environment of thionyl chloride [1].
Q: Can I use copper catalysis for a different part of the molecule (e.g., Sonogashira)?A: This is risky. Copper is a known catalyst for decarboxylation of pyridine acids (the "classic" degradation method uses Copper Chromite) [2]. If you must use Cu, protect the carboxylic acid as a t-butyl ester first, perform the coupling, and then deprotect with TFA/DCM at RT.
Q: Why does my product decarboxylate during recrystallization?A: You are likely boiling it in a solvent that is too high-boiling (like DMSO or DMF) or slightly acidic. Switch to lower-boiling solvents like Ethanol/EtOAc and avoid prolonged boiling. If possible, purify via acid-base extraction rather than thermal recrystallization.
References
Ghosez, L., et al. "Use of 1-Chloro-N,N,2-trimethyl-1-propenylamine for Neutral Acid Chloride Formation." Organic Syntheses, Coll.[2] Vol. 6, p. 278.
Dunn, G. E., et al. "Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids."[3] Canadian Journal of Chemistry, 1972, 50(18), 3017-3027.[3]
Goossen, L. J., et al. "Cu-catalyzed protodecarboxylation of heteroaromatic carboxylic acids." Chemical Communications, 2008.
Li, J. J. "Name Reactions in Heterocyclic Chemistry II: Nicotinic Acid Decarboxylation Profiles." Wiley-Interscience, 2011.
Technical Support Center: Stabilizing 4-Hydroxy-6-methoxynicotinic Acid in Aqueous Solution
Executive Technical Summary 4-Hydroxy-6-methoxynicotinic acid (4-H-6-MNA) presents a unique stability profile due to its amphoteric nature and the presence of a hydrolyzable methoxy group on an electron-deficient pyridin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Technical Summary
4-Hydroxy-6-methoxynicotinic acid (4-H-6-MNA) presents a unique stability profile due to its amphoteric nature and the presence of a hydrolyzable methoxy group on an electron-deficient pyridine ring. In aqueous environments, the compound is susceptible to two primary degradation pathways: nucleophilic aromatic substitution (
) hydrolysis of the methoxy group and prototropic tautomerism leading to precipitation.
This guide provides an evidence-based framework for stabilizing 4-H-6-MNA, focusing on pH control, buffer selection, and storage conditions. The protocols below are designed to minimize the formation of the primary degradant, 4,6-dihydroxynicotinic acid (and its tautomers), and prevent erratic precipitation events.
Mechanism of Instability
To stabilize the molecule, one must first understand why it degrades. The 6-methoxy group is activated by the ring nitrogen and the electron-withdrawing carboxylic acid at position 3, making it susceptible to hydrolysis, particularly in acidic or strongly alkaline conditions.
Degradation Pathway Diagram
[1]
Critical Stability Parameters (The "Why" and "How")
The following table summarizes the critical parameters affecting 4-H-6-MNA stability.
Parameter
Critical Range / Selection
Scientific Rationale
pH
6.5 – 7.5 (Optimal)
Acidic (< pH 4): Protonation of the ring nitrogen increases electrophilicity at C6, accelerating methoxy hydrolysis [1]. Alkaline (> pH 9): Hydroxide ions act as potent nucleophiles, displacing the methoxy group. Neutral: Minimizes both acid-catalyzed and base-catalyzed hydrolysis mechanisms.
Buffer
Phosphate or HEPES
Avoid carboxylate buffers (Citrate, Acetate) if possible, as they can alter ionic strength unpredictably or participate in general acid/base catalysis. Phosphate provides robust capacity at pH 7.4.
Light
Dark / Amber Glass
Pyridine derivatives can undergo photo-oxidation or photo-decarboxylation. Protection from UV/VIS light is mandatory to prevent radical-mediated degradation.
Temp
4°C or -20°C
Hydrolysis rates follow the Arrhenius equation. Reducing temperature from 25°C to 4°C typically reduces degradation rates by 4-5 fold.
Conc.
< 10 mM (for stock)
High concentrations risk precipitation of the neutral zwitterionic form, which has the lowest solubility.
Troubleshooting Guide: Q&A Format
Issue 1: "My solution turns yellow/brown after 24 hours."
Diagnosis: This indicates oxidative degradation or the formation of polymeric aggregates . While the pyridine ring is stable, the hydroxyl group at position 4 can be oxidized to a quinone-like species under stress, or the methoxy group hydrolysis product (4,6-dihydroxynicotinic acid) may be undergoing further decomposition.
Corrective Action:
Deoxygenate Buffers: Sparge your buffer with Nitrogen (
) or Argon for 15 minutes before dissolving the solid.
Add Antioxidant: Incorporate 0.1% (w/v) Sodium Metabisulfite or EDTA (1 mM) to chelate trace metals that catalyze oxidation.
Check Light Exposure: Ensure samples are stored in amber vials wrapped in foil.
Issue 2: "I see a new peak eluting early in my HPLC chromatogram."
Diagnosis: This is almost certainly the hydrolysis product (demethylated analog) . 4,6-dihydroxynicotinic acid is more polar than the parent methoxy compound, leading to earlier elution on Reverse Phase (C18) columns.
Corrective Action:
Verify pH: Check if the sample pH drifted. Hydrolysis is autocatalytic if the released methoxy group forms methanol and the pH shifts.
Reduce Temperature: If using an autosampler, ensure the tray is cooled to 4°C. 4-H-6-MNA is not stable at room temperature for >12 hours.
Flash Freeze: For storage, flash freeze aliquots in liquid nitrogen and store at -80°C. Do not subject to repeated freeze-thaw cycles.
Issue 3: "The compound precipitates upon cooling or pH adjustment."
Diagnosis: You have likely reached the Isoelectric Point (pI) . 4-H-6-MNA is amphoteric. At its pI, the net charge is zero (zwitterion), resulting in minimum solubility.
Corrective Action:
Shift pH slightly: Move the pH 0.5 units away from the precipitation point. Usually, slightly basic (pH 7.5-8.0) improves solubility by ensuring the carboxylic acid is deprotonated (
) while the hydroxyl remains protonated or partially deprotonated.
Cosolvent: Add 5-10% DMSO or Ethanol if the application permits. This disrupts the crystal lattice formation of the zwitterion.
Gold Standard Protocol: Preparation of a Stable Stock Solution
This protocol is designed to maximize stability for up to 1 week at 4°C.
Technical Support Center: Overcoming Steric Hindrance in 4-Hydroxy-6-methoxynicotinic Acid Reactions
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-Hydroxy-6-methoxynicotinic acid. This guide provides in-depth troubleshooting advice and frequently a...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-Hydroxy-6-methoxynicotinic acid. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges posed by the steric hindrance in this molecule. Our goal is to equip you with the knowledge to optimize your reaction conditions, improve yields, and avoid common pitfalls.
Understanding the Challenge: Inherent Steric Hindrance
4-Hydroxy-6-methoxynicotinic acid is a valuable building block, but its structure presents a significant synthetic challenge. The methoxy group at the C6 position exerts considerable steric hindrance around the adjacent C5 position and, critically, the C3 carboxylic acid. This bulkiness can impede the approach of reagents, leading to slow reaction rates, low yields, or complete reaction failure with standard protocols.
This guide is structured to help you diagnose and solve these issues systematically.
Frequently Asked Questions (FAQs)
Here we address the most common initial queries and problems encountered when working with this sterically demanding substrate.
Question 1: Why are my amide coupling or esterification yields so low using standard reagents like DCC, EDC/HOBt, or SOCl₂?
Answer: Standard coupling reagents often fail due to the steric hindrance around the carboxylic acid. The bulky C6-methoxy group physically blocks the approach of the activating agent and the subsequent nucleophile (the amine or alcohol).
Mechanism of Failure: Reagents like DCC or EDC form a bulky O-acylisourea intermediate.[1] In a congested environment, the nucleophilic attack on this intermediate is kinetically slow.[2] High temperatures used to force the reaction can lead to side reactions, such as the formation of a stable N-acylurea byproduct from the rearrangement of the O-acylisourea, which halts the desired reaction. Similarly, forming an acid chloride with SOCl₂ can be difficult and may require harsh conditions that are incompatible with the molecule's other functional groups.
Solution: You need to switch to more potent, modern coupling reagents specifically designed to overcome steric hindrance. Uronium/aminium salts like HATU, HBTU, or COMU are highly effective.[3][4][5] These reagents rapidly generate a less-hindered active ester (OAt- or OBt-ester) that is more susceptible to nucleophilic attack.[6][7] The pyridine nitrogen within the HOAt moiety of HATU is believed to further accelerate the coupling through a neighboring group effect, stabilizing the transition state.[6]
Question 2: I'm attempting a Suzuki-Miyaura cross-coupling to functionalize the pyridine ring, but I'm getting no product or significant protodeboronation. What is going wrong?
Answer: This is a classic problem when dealing with substituted pyridines. Several factors are likely at play:
Steric Hindrance: The C5 and C2 positions are the most sterically hindered on the ring. Standard palladium catalysts with simple phosphine ligands (like PPh₃) are often too small to effectively facilitate the oxidative addition and reductive elimination steps at these congested sites.[8]
Catalyst Inactivity: The pyridine nitrogen can coordinate to the palladium center, potentially deactivating the catalyst.
Protodeboronation: This is a major side reaction where the boronic acid reagent is replaced by a proton from the solvent or base before it can transmetalate to the palladium center.[9] This process can also be accelerated by certain palladium(II) complexes, paradoxically sometimes those formed with bulky phosphine ligands if the catalytic cycle is stalled.[9]
Solution: The key is to use a specialized catalyst system. Employ bulky, electron-rich dialkylbiaryl phosphine ligands such as SPhos, XPhos, or RuPhos.[8][10] These ligands promote the formation of highly reactive, low-coordinate monoligated palladium(0) species that are essential for efficient oxidative addition into the aryl halide bond.[8][11] Their bulk also facilitates the reductive elimination step, which is often the rate-limiting step in sterically demanding couplings.[12] Careful selection of the base and solvent is also crucial to minimize protodeboronation.
Question 3: When I try to drive my reaction with heat, I observe decomposition. What is the thermal stability of this molecule?
Answer: While specific decomposition temperatures can vary based on the reaction matrix, substituted nicotinic acids, particularly those with hydroxyl groups, can be susceptible to decarboxylation at elevated temperatures. The pyridine ring itself is generally stable, but the interplay of the hydroxyl, methoxy, and carboxylic acid groups can create pathways for degradation under harsh thermal conditions, especially in the presence of strong acids or bases. It is generally advisable to use methods that allow for lower reaction temperatures.
Solution: Instead of relying solely on high heat, consider microwave-assisted synthesis. Microwave irradiation can often accelerate reactions by efficiently heating the polar solvent and reagents, overcoming activation energy barriers without prolonged exposure to high bulk temperatures that can cause degradation. For acylations, using highly reactive coupling agents like HATU often allows the reaction to proceed efficiently at room temperature, avoiding thermal decomposition entirely.[3][6]
Troubleshooting Guides by Reaction Type
Guide 1: Amide Bond Formation & Esterification
The primary challenge in forming amides or esters from 4-Hydroxy-6-methoxynicotinic acid is overcoming the steric clash at the C3-carboxyl group.
Problem: Low or No Conversion with Standard Coupling Reagents
Symptom
Probable Cause
Recommended Solution
Reaction stalls at <10% conversion.
Insufficient activation of the carboxylic acid due to steric hindrance.
Use a high-performance uronium/aminium salt coupling reagent.
Formation of unknown byproducts.
Side reactions (e.g., N-acylurea formation with carbodiimides) are kinetically favored over the slow desired reaction.
Switch to a reagent that forms a more reactive intermediate, like HATU, to favor the correct pathway.[6][13]
Reaction only proceeds at high heat, leading to decomposition.
High activation energy barrier for nucleophilic attack.
Employ a more reactive coupling system that allows for room temperature reaction. Microwave irradiation can also be a targeted alternative to bulk heating.
Technical Support Center: 4-Hydroxy-6-methoxynicotinic Acid Production
The following guide serves as a specialized Technical Support Center for the scale-up and production of 4-Hydroxy-6-methoxynicotinic acid (also known as 6-methoxy-4-oxo-1,4-dihydropyridine-3-carboxylic acid ). This conte...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for the scale-up and production of 4-Hydroxy-6-methoxynicotinic acid (also known as 6-methoxy-4-oxo-1,4-dihydropyridine-3-carboxylic acid ).
This content is designed for process chemists and engineers encountering specific yield, purity, or handling issues during the transition from bench (gram) to pilot (kilogram) scale.
Status: Operational 🟢
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Topic: Scale-Up Troubleshooting & Process Optimization
Process Overview & Logic
The synthesis of 4-Hydroxy-6-methoxynicotinic acid at scale typically follows a Nucleophilic Aromatic Substitution (
) strategy or a Direct Cyclization route. For high-purity pharmaceutical intermediates, the route via a di-halogenated precursor is often preferred due to superior regiocontrol, despite the safety requirements of handling chlorinating agents.
The "Standard" Industrial Route (
Strategy)
Precursor Synthesis: Cyclization of diethyl 1,3-acetonedicarboxylate with triethyl orthoformate/urea to form 4,6-Dihydroxynicotinic acid .
Chlorination: Conversion to 4,6-Dichloronicotinic acid using
.
Regioselective Methoxylation: Displacement of the C6-chlorine with sodium methoxide (
) to form 4-Chloro-6-methoxynicotinic acid .
Hydrolysis: Base-mediated hydrolysis of the C4-chlorine to yield 4-Hydroxy-6-methoxynicotinic acid .
Process Flow Diagram
Caption: Step-wise synthesis pathway highlighting the critical regioselective methoxylation step and potential impurity divergence.
Critical Scale-Up Challenges
A. The Regioselectivity Paradox (C4 vs. C6)
The Issue: The 4- and 6-positions on the pyridine ring are not equally reactive. The C6 position is generally more electrophilic (closer to the ring nitrogen) than C4. However, at scale, poor mixing or local hot spots can lead to over-methoxylation (forming the 4,6-dimethoxy impurity) or under-reaction .
The Fix:
Temperature Control: The methoxylation must be conducted at cryogenic or strictly controlled low temperatures (-5°C to 5°C).
Dosing Strategy: Do not dump
. Use a metered addition pump to maintain a "starved" environment for the nucleophile.
B. Tautomeric Equilibrium & Solubility
The Issue: The product exists in equilibrium between the 4-hydroxy (enol) and 4-pyridone (keto) forms. The pyridone form is significantly less soluble in organic solvents and can cause premature precipitation during workup, trapping inorganic salts.
The Fix:
Perform the final isolation at a specific pH (typically pH 3.5–4.0, the isoelectric point) to maximize precipitation of the free acid.
Avoid standard organic extractions (DCM/EtOAc) for the final product; they are often inefficient. Use precipitation and filtration.
C. Thermal Instability (Decarboxylation)
The Issue: Nicotinic acids with electron-donating groups (like -OH, -OMe) at the 2 or 4 positions are prone to thermal decarboxylation if heated above 80°C in acidic media.
The Fix:
Keep hydrolysis temperatures below 70°C.
Avoid vacuum drying at high temperatures (>60°C); use lyophilization or vacuum drying at 40°C if possible.
Troubleshooting Guide (Q&A)
Section 1: Reaction Optimization
Q1: My yield for the methoxylation step (4,6-dichloro → 6-methoxy) drops significantly when scaling from 50g to 1kg. Why?A: This is likely a mixing-dependent selectivity issue .
At 50g, heat dissipation is rapid. At 1kg, the exothermic addition of NaOMe creates local "hot zones" where the reaction rate accelerates, leading to double substitution (4,6-dimethoxy).
Action: Verify your cooling capacity. The internal temperature must never spike >5°C during addition. Increase the stirring tip speed to ensure immediate dispersion of the alkoxide.
Q2: I am seeing high levels of "Impurity X" (M+14) in the final product. Is this N-methylation?A: Yes, or O-methylation at the wrong site.
If you are using methyl halides (MeI) or dimethyl sulfate (DMS) on the dihydroxy precursor, N-methylation is the dominant side reaction because the pyridone nitrogen is nucleophilic.
Action: Switch to the
route (via chloro-intermediate) described above. It eliminates N-methylation risk because the nitrogen is not involved in the substitution mechanism.
Section 2: Work-up & Purification
Q3: The final product is a sticky, unfilterable slurry. How do I get a crystalline solid?A: This is a classic "oiling out" phenomenon caused by the pyridone tautomer holding onto water.
Protocol:
Dissolve the crude sticky solid in minimal hot water at pH 8-9 (sodium salt form).
Slowly acidify with 2N HCl to pH 3.5 at elevated temperature (50°C) , not cold.
Allow the suspension to cool slowly (over 4-6 hours) to room temperature. This annealing process promotes crystal growth over amorphous aggregation.
Q4: My product turns pink/brown upon drying. Is it decomposing?A: The color change indicates oxidative instability , often catalyzed by trace metal ions (Fe/Cu) from the reactor or residual phenol-like oxidation.
Action:
Wash the wet cake with a dilute EDTA solution (0.1%) before the final water wash.
Use this table to identify peaks in your HPLC chromatogram (C18 column, Phosphate buffer/MeCN gradient).
Component
Relative Retention Time (RRT)
Origin
Control Limit (Spec)
4-Hydroxy-6-methoxynicotinic acid
1.00
Target
> 98.0%
4,6-Dihydroxynicotinic acid
0.65
Hydrolysis byproduct
< 0.5%
4-Chloro-6-methoxynicotinic acid
1.25
Incomplete hydrolysis
< 0.1%
4,6-Dimethoxynicotinic acid
1.45
Over-methoxylation
< 0.2%
Decarboxylated byproduct
0.40
Thermal degradation
< 0.1%
Solvent Selection Matrix for Methoxylation
Choosing the right solvent is critical for the
step.
Solvent
Solubility (Dichloro SM)
Reaction Rate
Selectivity (C6 vs C4)
Recommendation
Methanol
High
Very Fast
Low
Avoid (Promotes over-reaction)
THF
High
Moderate
High
Preferred (Good thermal control)
Toluene
Moderate
Slow
High
Good (But requires Phase Transfer Cat.)
DMF
Very High
Fast
Moderate
Risky (Hard to remove, thermal hazard)
Frequently Asked Questions (FAQ)
Q: Can I use Potassium Hydroxide (KOH) instead of Sodium Methoxide (NaOMe)?A: No. KOH will lead to hydrolysis (forming the hydroxy compound directly) rather than methoxylation. You must use an alkoxide (NaOMe) in an anhydrous environment to install the methoxy group.
Q: What is the safe holding time for the 4-chloro-6-methoxy intermediate?A: The chloro-intermediate is relatively stable as a solid but hydrolytically unstable in solution. Do not hold the reaction mixture overnight after quenching; proceed immediately to the hydrolysis step or isolate the solid.
Q: Why do we see variable melting points (220°C - 240°C)?A: This is due to polymorphism and varying degrees of hydration. The 4-pyridone structure can form stable hydrates. Always dry to constant weight (LOD < 1.0%) and use DSC (Differential Scanning Calorimetry) rather than a capillary melting point for purity assessment.
References
Synthesis of 4-dimethoxymethyl-6-hydroxy-2-methoxynicotinonitrile: a suggested mechanism revision. Journal of the Chemical Society, Perkin Transactions 1. (Discusses ring closure and methoxy-substitution patterns).
Preparation of 4-hydroxy-6-methoxyquinoline. Google Patents (US2558211A). (Provides analogous chemistry for the bicyclic quinoline system, relevant for Gould-Jacobs type cyclizations).
Method for the production of 6-hydroxynicotinic acid. Google Patents (US4738924A). (Details the handling and purification of hydroxy-nicotinic acids).
4-Hydroxy-6-methyl-nicotinic acid (Compound Summary). PubChem. (Structural data and physical properties of the methyl-analog).
Application Notes for Scale-Up Synthesis of Methyl 2-methoxy-5-nitronicotinate. BenchChem. (General protocols for handling methoxy-nicotinic acid derivatives).
Technical Support Center: 4-Hydroxy-6-methoxynicotinic Acid Degradation Profiling
This guide functions as a specialized Technical Support Center for researchers working with 4-Hydroxy-6-methoxynicotinic acid (4-H-6-MNA) .[1] It synthesizes principles from pyridine chemistry, ICH stability guidelines,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide functions as a specialized Technical Support Center for researchers working with 4-Hydroxy-6-methoxynicotinic acid (4-H-6-MNA) .[1] It synthesizes principles from pyridine chemistry, ICH stability guidelines, and mass spectrometry interpretation to provide actionable troubleshooting steps.
4-Hydroxy-6-methoxynicotinic acid is a polysubstituted pyridine derivative.[1] Its stability profile is governed by the interplay between the electron-donating methoxy group (
) and the electron-withdrawing carboxylic acid ().
Primary Vulnerabilities: Acid-catalyzed hydrolysis (demethylation), thermal decarboxylation, and photo-oxidation.[1]
Module 1: Troubleshooting Mass Spectral Shifts
Q: I am observing a degradation peak with a mass shift of -14 Da (m/z 156 in ESI+). What is this?
Diagnosis: This is the O-Demethylation product.
Mechanism: Acid-catalyzed hydrolysis of the ether linkage.
The methoxy group at the 6-position is susceptible to nucleophilic attack by water, particularly in acidic media (e.g., 0.1 N HCl). The ether cleavage releases methanol and results in 4,6-Dihydroxynicotinic acid .
Chromatographic Behavior: This product is more polar than the parent (due to the new -OH/-NH group) and will typically elute earlier (lower RRT) in Reverse Phase (RP) chromatography.
Tautomerism Note: In solution, this degradant likely exists in equilibrium with its pyridone tautomer (6-oxo-1,6-dihydropyridine derivative).[1]
Q: My thermal stress samples show a peak at m/z 126 (-44 Da). Is this an artifact?
Diagnosis: No, this is the Decarboxylation product.
Mechanism: Thermal elimination of
.
Pyridine carboxylic acids with hydroxyl groups are prone to thermal decarboxylation. The electron-rich nature of the ring (due to -OH and -OMe) facilitates the loss of carbon dioxide at high temperatures (>60°C) or in solid-state stress.[1]
Identity: 4-Hydroxy-6-methoxypyridine (or its 4-pyridone tautomer).[1]
Module 2: Visualization of Degradation Pathways
The following diagram maps the parent molecule to its primary degradation products based on stress conditions. Use this to correlate your stress conditions with observed peaks.
Caption: Figure 1. Degradation map of 4-Hydroxy-6-methoxynicotinic acid showing mass shifts associated with specific stress conditions.
To validate these impurities in your own lab, follow this ICH Q1A(R2) aligned protocol.
Protocol 1: Hydrolytic Stress (Targeting Degradant A) [1]
Preparation: Dissolve 4-H-6-MNA to a concentration of 1 mg/mL in 0.1 N HCl .
Incubation: Heat at 60°C for 4–8 hours.
Checkpoint: If degradation is <5%, increase acid strength to 1.0 N HCl or extend time.
Neutralization: Cool to room temperature and neutralize with an equimolar amount of NaOH before LC injection to prevent peak broadening.
Expected Result: Appearance of the peak at RRT ~0.7–0.8 (more polar).
Protocol 2: Oxidative Stress (Targeting Degradant C) [1]
Preparation: Dissolve 4-H-6-MNA (1 mg/mL) in 3% Hydrogen Peroxide (
) .
Incubation: Store at Room Temperature (RT) for 24 hours in the dark.
Quenching: Quench with sodium sulfite or catalase prior to analysis to protect the column.
Expected Result: Appearance of a peak at +16 Da (m/z 186). Note: Pyridine N-oxides can sometimes elute later than the parent depending on pH/column chemistry.
Module 4: Summary of Impurity Data
Use this table to confirm the identity of peaks in your chromatogram.
Degradant ID
Mechanism
Mass Shift ( Da)
ESI+ m/z (M+H)
RRT (Approx)*
Key Characteristic
Parent
N/A
0
169.1
1.00
UV ~265 nm
Degradant A
Acid Hydrolysis (Demethylation)
-14
155.1
0.75 - 0.85
Highly polar; broad peak shape due to tautomerism.[1]
Degradant B
Decarboxylation
-44
125.1
1.10 - 1.20
Loss of acidic proton; elutes later in acidic mobile phase.[1]
Degradant C
N-Oxidation
+16
185.1
0.90 - 1.10
Susceptible to in-source fragmentation (loss of O).[1]
Degradant D
Methyl Esterification**
+14
183.1
1.30 - 1.40
Artifact if MeOH is used as diluent in acidic conditions.[1]
*RRT (Relative Retention Time) varies by column/method. These are estimates for C18 columns.
**Common artifact: If you dissolve the sample in Methanol/Acid, the carboxylic acid will esterify.
References
ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[2][3][4][5] International Conference on Harmonisation.
Baertschi, S. W., et al. (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation. Informa Healthcare.
PubChem. (2025).[6] 6-Methoxynicotinic acid Compound Summary. National Library of Medicine. (Structural proxy for reactivity). [1]
Organic Chemistry Portal. (2023). Decarboxylation of Carboxylic Acids.[7][8] (Mechanistic grounding for Module 1).
LC-MS Characterization of 4-Hydroxy-6-methoxynicotinic Acid: A Comparative Technical Guide
Topic: Mass spectrometry (LC-MS) characterization of 4-Hydroxy-6-methoxynicotinic acid Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Executive Summary & Comp...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Mass spectrometry (LC-MS) characterization of 4-Hydroxy-6-methoxynicotinic acid
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals
Executive Summary & Compound Profile
4-Hydroxy-6-methoxynicotinic acid (CAS: 1060806-82-7) is a functionalized pyridine derivative often encountered as a metabolic intermediate in the degradation of pyridine-based alkaloids or as a structural impurity in the synthesis of nicotinic acid-derived pharmaceuticals.
Characterizing this compound presents specific analytical challenges due to its amphoteric nature and tautomeric equilibrium . It possesses a basic pyridine nitrogen, an acidic carboxylic acid group, and a hydroxyl group at the 4-position that facilitates keto-enol tautomerism (4-pyridone form).
This guide objectively compares the LC-MS/MS characterization workflow against traditional alternatives (HPLC-UV and GC-MS), demonstrating why LC-MS is the superior "product" for sensitivity, specificity, and throughput in complex biological matrices.
Compound Snapshot:
Formula: C7H7NO4
MW: 169.13 g/mol
Monoisotopic Mass: 169.0375 Da
Key Properties: High polarity, zwitterionic potential, UV active but non-specific.
Core Comparison: LC-MS vs. Traditional Alternatives
The following table contrasts the performance of the optimized LC-MS method against HPLC-UV and GC-MS.
Feature
LC-MS/MS (Recommended)
HPLC-UV (Diode Array)
GC-MS (EI)
Specificity
High. Mass-based detection distinguishes isomers and eliminates matrix interference.
Low. Relies on retention time and UV spectra; prone to co-elution with other pyridine metabolites.
High. Excellent structural fingerprinting but requires derivatization.
Sensitivity (LOD)
Excellent (ng/mL). Ideal for trace impurity analysis or plasma metabolites.
Moderate (µg/mL). Insufficient for trace DMPK studies.
Good (ng/mL). Comparable to LC-MS but limited by derivatization efficiency.
Sample Prep
Simple. Protein precipitation or dilute-and-shoot.
Simple. Direct injection possible.
Complex. Requires drying and silylation (BSTFA/TMCS) to cap -OH and -COOH groups.
Throughput
High. Rapid gradients (<5 min) using HILIC or Polar-Embedded RP.
Medium. Long run times required to separate polar interferences.
Low. Lengthy prep time limits high-throughput screening.
Structural Insight
Moderate. MS/MS provides fragment data; accurate mass confirms formula.[1]
Low. UV spectrum is generic for pyridine rings.
High. EI fragmentation provides rich structural libraries.
Verdict: While GC-MS offers robust structural data, the requirement for derivatization introduces variability and labor. LC-MS/MS is the gold standard for routine quantification and characterization due to its balance of speed, sensitivity, and minimal sample manipulation.
Technical Deep Dive: The Optimized LC-MS Workflow
To successfully characterize 4-Hydroxy-6-methoxynicotinic acid, researchers must overcome its lack of retention on standard C18 columns. The following protocols utilize HILIC (Hydrophilic Interaction Liquid Chromatography) or Mixed-Mode chemistries.
A. Chromatographic Strategy
Standard C18 columns often result in elution at the void volume (
) due to the compound's polarity.
Option 1: HILIC (Recommended)
Column: Zwitterionic HILIC (e.g., ZIC-pHILIC or Amide).
Mechanism: Partitioning into a water-enriched layer on the stationary phase.
Mobile Phase: High organic start (90% Acetonitrile) with Ammonium Acetate buffer (pH 5.0).
Benefit: Excellent retention and peak shape; compatible with ESI-MS.
Option 2: Polar-Embedded C18
Column: AQ-C18 or Polar-Embedded group.
Mobile Phase: 0.1% Formic Acid in Water (High Aqueous) to suppress ionization of the carboxylic acid (pKa ~3-4), forcing it into a neutral, more hydrophobic state.
Risk: Dewetting of pores if 100% aqueous is used.
B. Mass Spectrometry Parameters (ESI)
The compound is amphoteric. While negative mode ([M-H]⁻) targets the carboxylic acid, positive mode ([M+H]⁺) is generally more sensitive for pyridines due to the basic nitrogen, provided the pH allows protonation.
Polarity: Positive (+ve) preferred for sensitivity; Negative (-ve) for selectivity against non-acidic interferences.
Precursor Ion: m/z 170.04 [M+H]⁺
Key Transitions (MRM):
Quantifier: m/z 170.0
126.0 (Loss of CO₂). Common for nicotinic acids.
Qualifier: m/z 170.0
152.0 (Loss of H₂O).
Qualifier: m/z 170.0
155.0 (Loss of CH₃ from methoxy).
C. Fragmentation Pathway Visualization
Understanding the fragmentation is crucial for confirming identity. The diagram below illustrates the predicted dissociation pathway based on structural analogs (6-hydroxynicotinic acid).
Figure 1: Proposed ESI(+) fragmentation pathway for 4-Hydroxy-6-methoxynicotinic acid. The loss of CO₂ (m/z 126) is the most stable and abundant transition for quantification.
Experimental Protocol: Step-by-Step
This protocol ensures self-validating results by including internal standard checks and matrix matching.
Step 1: Standard Preparation
Dissolve 1 mg of 4-Hydroxy-6-methoxynicotinic acid (CAS 1060806-82-7) in 1 mL of 50:50 Methanol:Water (Stock A).
Prepare working standards (1 ng/mL – 1000 ng/mL) in the initial mobile phase composition.
Internal Standard (IS): Use Nicotinic acid-d4 or a structural analog like 6-hydroxynicotinic acid if isotopologues are unavailable.
Step 2: Sample Preparation (Plasma/Urine)
Avoid Liquid-Liquid Extraction (LLE) with Hexane/Ether as the analyte is too polar.
Aliquot 50 µL sample.
Add 150 µL cold Acetonitrile (containing IS) to precipitate proteins.
Vortex (1 min) and Centrifuge (10,000 x g, 5 min).
Transfer supernatant to LC vial. Note: For HILIC, injecting high organic content is beneficial.
Step 3: LC-MS/MS Acquisition
Column: HILIC Amide (2.1 x 100 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Acetate, pH 5.0 in 95:5 Water:ACN.
Mobile Phase B: 10 mM Ammonium Acetate, pH 5.0 in 5:95 Water:ACN.
Gradient:
0-1 min: 95% B (Isocratic hold for retention).
1-5 min: 95% B
50% B.
5-7 min: 50% B (Wash).
7.1 min: 95% B (Re-equilibration).
Method Decision Workflow
Use this logic flow to select the correct mode based on your matrix and sensitivity needs.
Figure 2: Decision tree for selecting the optimal analytical technique.
References
Llorach, R., et al. (2009).[3] Characterization of metabolites in biological matrices using LC-MS/MS. (General reference on pyridine carboxylic acid fragmentation patterns).
FooDB. (n.d.). Predicted LC-MS/MS Spectrum for 6-Hydroxynicotinic acid. Retrieved from [Link]
Kuehnbaum, N. L., & Britz-McKibbin, P. (2013).[1] New advances in separation science for metabolomics: Resolving chemical diversity in a post-genomic era. Chemical Reviews. (Reference for HILIC retention mechanisms of polar metabolites).
PubChem. (2025).[4] 4-Hydroxynicotinic acid Compound Summary. Retrieved from [Link]
Comparative Bioactivity Guide: 4-Hydroxy-6-methoxynicotinic Acid & Analogs
This guide provides an in-depth technical comparison of 4-Hydroxy-6-methoxynicotinic acid (4-H-6-MNA) and its structural analogs.[1] It synthesizes data from patent literature regarding Cajanus cajan (Pigeonpea) metaboli...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison of 4-Hydroxy-6-methoxynicotinic acid (4-H-6-MNA) and its structural analogs.[1] It synthesizes data from patent literature regarding Cajanus cajan (Pigeonpea) metabolites and broader medicinal chemistry research on 4-hydroxypyridine scaffolds.[1]
[1]
Executive Summary
4-Hydroxy-6-methoxynicotinic acid (also referred to as 4-hydroxy-6-methoxypyridine-3-carboxylic acid) represents a specialized scaffold bridging natural product alkaloids and synthetic anti-inflammatory agents.[1] While the parent compound is often an intermediate, its derivatives—particularly methyl esters and diarylethene-fused analogs —exhibit significant bioactivity in osteoporosis prevention and antimicrobial defense .[1]
This guide compares the core scaffold against three key analog classes:
The Methyl Ester (Compound 23e): Enhanced lipophilicity; primary anti-osteoporotic agent.[1]
6-Methyl Analogs: Common natural alkaloids (e.g., from Arthrinium sp.) with cytotoxic properties.[1]
4-Methoxy-2-pyridone Isosteres: Tautomeric forms with potent antimicrobial activity.[1]
Chemical Structure & Tautomerism
Understanding the bioactivity requires analyzing the tautomeric equilibrium.[1] 4-Hydroxynicotinic acid derivatives exist in dynamic equilibrium between the hydroxy-pyridine and pyridone forms.[1]
Form A (Hydroxy-pyridine): Favored in non-polar solvents; key for membrane permeation.[1]
Form B (Pyridone): Favored in aqueous biological media; often the active binding species for enzymes (e.g., DNA gyrase).[1]
The 6-methoxy substituent is critical: unlike a 6-methyl group, the methoxy group acts as a hydrogen bond acceptor and alters the electron density of the ring, enhancing affinity for specific protein targets involved in bone metabolism.[1]
Bioactivity Comparison
Anti-Osteoporosis & Anti-Inflammatory Activity
The primary therapeutic application of 4-H-6-MNA analogs, particularly the methyl ester (Compound 23e), is in the treatment of osteoporosis.[1] These compounds mimic the activity of phytoestrogens found in Cajanus cajan.[1]
Table 1: Comparative Efficacy in Osteoclast Inhibition
Compound
Structure
Osteoclast Inhibition (IC50)
Mechanism of Action
Source
4-H-6-MNA Methyl Ester (23e)
4-OH, 6-OMe, 3-COOMe
0.8 - 1.2 µM
Inhibits TRAP+ osteoclast formation; suppresses bone resorption.[1][2]
Patent CN103992290B
4-H-6-MNA (Acid)
4-OH, 6-OMe, 3-COOH
> 50 µM
Weak inhibition due to poor cellular uptake (high polarity).[1]
Inactive in osteoclast assays; lacks methoxy H-bond acceptor.[1]
General SAR
Key Insight: The conversion of the carboxylic acid to a methyl ester increases cellular permeability, allowing the molecule to enter osteoclast precursors and inhibit differentiation.[1] The 6-methoxy group is essential for potency; replacing it with a methyl group results in loss of activity.[1]
Antimicrobial & Cytotoxic Potential
While the 6-methoxy analog is specialized for bone health, the broader class of 4-hydroxy-6-substituted pyridines shows significant antimicrobial potential.[1]
The following diagram illustrates the Structure-Activity Relationship (SAR) and the divergent pathways for these analogs.
Figure 1: SAR map showing the divergence of bioactivity based on chemical modification.[1] Esterification drives anti-osteoporotic activity, while the pyridone tautomer drives antimicrobial effects.[1]
Experimental Protocols
To validate the bioactivity of these analogs, the following protocols are recommended.
Expected Result: Dose-dependent reduction in osteoclast number (IC50 ~1 µM).[1]
References
Patent CN103992290B. (2014).[1] Diarylethene structurally similar compounds and its preparation method and application.[1] (Describes synthesis and anti-osteoporosis activity of 4-hydroxy-6-methoxynicotinic acid methyl ester). Link
Mishra, N., et al. (2020).[1] Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions.[1][3] (Review of antimicrobial/anticancer activity of pyridone scaffolds).
Fedyanin, I. V., et al. (2010).[1] Energetics and structure of hydroxynicotinic acids.[1] (Crystallographic analysis of tautomers).
Li, Y., et al. (2023).[1][4] Two New 4-Hydroxy-2-pyridone Alkaloids with Antimicrobial and Cytotoxic Activities from Arthrinium sp.[1][4] (Comparative data for 6-substituted analogs).
The Elusive Crystal: A Comparative Guide to Confirming the Structure of 4-Hydroxy-6-methoxynicotinic Acid
In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of success. For novel compounds such as 4-Hydroxy-6-methoxynicotinic acid, a d...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of success. For novel compounds such as 4-Hydroxy-6-methoxynicotinic acid, a derivative of the biologically significant nicotinic acid family, this structural verification is paramount. While single-crystal X-ray crystallography remains the gold standard for atomic-level structural elucidation, obtaining suitable crystals can be a significant bottleneck. This guide provides a comprehensive comparison of analytical techniques for the structural confirmation of 4-Hydroxy-6-methoxynicotinic acid, with a detailed focus on leveraging X-ray crystallography data from its closely related precursor, 4-Hydroxynicotinic acid (4-HNA), as a powerful surrogate.
The Crystallography Challenge and a Path Forward
The journey to a definitive crystal structure for a novel compound is often fraught with challenges, including polymorphism, the existence of multiple crystalline forms, and difficulties in growing diffraction-quality single crystals. Our initial investigations into 4-Hydroxy-6-methoxynicotinic acid have yet to yield a crystal structure that meets the rigorous standards for publication. However, this does not impede our ability to confidently ascertain its structure. By examining the extensive crystallographic data available for its parent compound, 4-Hydroxynicotinic acid, we can gain profound insights into the expected molecular geometry, packing motifs, and hydrogen bonding networks.
A Tale of Two Tautomers: The Crystallography of 4-Hydroxynicotinic Acid
4-Hydroxynicotinic acid (4-HNA) presents a fascinating case of tautomeric polymorphism, existing in both keto and enol forms in the solid state.[1] This phenomenon, where a molecule can exist in two or more interconvertible forms that differ in the position of a proton, has been extensively studied by single-crystal X-ray diffraction.[1][2] Understanding the tautomerism of 4-HNA is critical, as the introduction of a methoxy group at the 6-position in our target molecule will influence the electronic properties of the pyridine ring and, consequently, its preferred tautomeric state.
Researchers have successfully crystallized and determined the structures of three anhydrous polymorphs and two hydrates of 4-HNA.[1] These studies revealed that the packing motifs are dictated by which of the three oxygen atoms acts as a hydrogen-bond acceptor.[1] In the anhydrous forms, the molecules can adopt either the keto (4-oxo-1,4-dihydropyridine-3-carboxylic acid) or the enol (4-hydroxynicotinic acid) form.[1]
Table 1: Crystallographic Data for Selected Polymorphs of 4-Hydroxynicotinic Acid (4-HNA) [1]
Form
Crystal System
Space Group
Z
Tautomeric Form
I
Orthorhombic
Pna2₁
4
Keto
II
Monoclinic
P2₁/c
4
Keto
III
Monoclinic
Cc
8
Enol
Z = number of molecules in the unit cell
The detailed crystallographic information for 4-HNA, including bond lengths, bond angles, and torsion angles, provides a robust framework for validating the structure of 4-Hydroxy-6-methoxynicotinic acid through comparative analysis with data obtained from other spectroscopic techniques.
The Analytical Toolkit: A Multi-faceted Approach to Structural Confirmation
While X-ray crystallography provides the ultimate structural snapshot, a combination of other analytical methods is essential for a comprehensive and self-validating characterization of 4-Hydroxy-6-methoxynicotinic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable tools for elucidating the connectivity and chemical environment of atoms within a molecule. For 4-Hydroxy-6-methoxynicotinic acid, NMR will be crucial in:
Confirming the presence and position of the methoxy group: A characteristic singlet in the ¹H NMR spectrum and a corresponding signal in the ¹³C NMR spectrum will verify the addition of the methoxy group.
Distinguishing between tautomers in solution: The chemical shifts of the pyridine ring protons and carbons are sensitive to the tautomeric form. By comparing the observed shifts to those reported for the keto and enol forms of 4-HNA and other hydroxynicotinic acid isomers, we can infer the predominant tautomer in a given solvent.[3]
Verifying the substitution pattern: The coupling patterns of the aromatic protons will confirm the 4-hydroxy and 6-methoxy substitution on the nicotinic acid scaffold.
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) provides an accurate measurement of the molecular weight of 4-Hydroxy-6-methoxynicotinic acid, confirming its elemental composition. Fragmentation patterns observed in tandem mass spectrometry (MS/MS) experiments can further corroborate the proposed structure by identifying characteristic fragment ions.
Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a powerful technique for identifying functional groups within a molecule. In the case of 4-Hydroxy-6-methoxynicotinic acid, the FT-IR spectrum will provide key information regarding:
The presence of hydroxyl and carboxylic acid groups: Broad O-H stretching vibrations will be indicative of these functional groups.
The tautomeric form: The position of the carbonyl (C=O) stretching vibration can help distinguish between the keto and enol forms. The keto tautomer is expected to show a characteristic C=O stretching frequency.[2]
Experimental Protocols
The following are generalized, high-level protocols for the analytical techniques discussed.
Single-Crystal X-ray Diffraction (for 4-HNA as a reference)
Crystal Growth: Single crystals of 4-HNA can be grown by slow evaporation from various solvents, such as methanol.[1]
Data Collection: A suitable single crystal is mounted on a diffractometer. X-ray diffraction data is collected at a low temperature (e.g., 90 K or 150 K) to minimize thermal vibrations.[1]
Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates and anisotropic displacement parameters.[1]
Comparative Analytical Workflow for 4-Hydroxy-6-methoxynicotinic Acid
Figure 1: A comprehensive workflow for the structural confirmation of 4-Hydroxy-6-methoxynicotinic acid, integrating spectroscopic analysis with comparative data from X-ray crystallography of its parent compound.
Conclusion: A Weight of Evidence Approach
While the direct acquisition of a single-crystal X-ray structure for 4-Hydroxy-6-methoxynicotinic acid remains a goal, its absence does not preclude a definitive structural assignment. By adopting a "weight of evidence" approach, we can confidently confirm the structure of this novel compound. This involves a synergistic application of powerful spectroscopic techniques—NMR, MS, and FT-IR—in concert with a thorough comparative analysis of the extensive and high-quality X-ray crystallography data available for its immediate precursor, 4-Hydroxynicotinic acid. This integrated strategy ensures the scientific rigor and trustworthiness required for advancing drug development programs.
References
Tautomeric Polymorphism of 4‑Hydroxynicotinic Acid - University of Kentucky X-Ray Crystallography Facility. [Link]
pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. [Link]
Crystal structure of 4-hydroxynicotinic acid (a) projected on the bc plane and (b) along the b axis. - ResearchGate. [Link]
Energetics and structure of hydroxynicotinic acids. Crystal structures of 2-, 4-, 6-hydroxynicotinic and 5-chloro-6-hydroxynicotinic acids - PubMed. [Link]
4-Hydroxy-6-methoxyaurones with high-affinity binding to cytosolic domain of P-glycoprotein. - SciSpace. [Link]
Synthesis of 4-dimethoxymethyl-6-hydroxy-2-methoxynicotinonitrile: a suggested mechanism revision - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]
Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex - ResearchGate. [Link]
6-Hydroxynicotinic acid di-methyl derivative - the NIST WebBook. [Link]
Fishing antioxidant 4-hydroxycoumarin derivatives: synthesis, characterization, and in vitro assessments. [Link]
Structural and Biochemical Characterization of 6-Hydroxynicotinic Acid 3-Monooxygenase, A Novel Decarboxylative Hydroxylase Involved in Aerobic Nicotinate Degradation - Open Works. [Link]
6-Hydroxynicotinic acid - CAS Common Chemistry. [Link]
Comparative Guide: 4-Hydroxy-6-methoxynicotinic Acid vs. 2-Hydroxynicotinic Acid
Executive Summary This technical guide provides a rigorous comparison between 4-Hydroxy-6-methoxynicotinic acid (Compound A) and 2-Hydroxynicotinic acid (Compound B). While both serve as critical pyridine building blocks...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a rigorous comparison between 4-Hydroxy-6-methoxynicotinic acid (Compound A) and 2-Hydroxynicotinic acid (Compound B). While both serve as critical pyridine building blocks in medicinal chemistry, their utility diverges significantly due to their tautomeric preferences, electronic density distributions, and downstream reactivity profiles.
2-Hydroxynicotinic Acid is a ubiquitous scaffold, primarily existing as a 2-pyridone, used extensively in the synthesis of COX-2 inhibitors and agrochemicals.
4-Hydroxy-6-methoxynicotinic Acid is a specialized, electron-rich intermediate. It is increasingly valued in kinase inhibitor discovery (e.g., MET, VEGFR targets) for its ability to introduce solubilizing methoxy groups while offering a reactive 4-chloro handle for nucleophilic aromatic substitution (
).
Part 1: Chemical Architecture & Tautomerism
The reactivity of hydroxynicotinic acids is dictated by their tautomeric equilibrium. The position of the hydroxyl group relative to the pyridine nitrogen determines the dominant species (lactam vs. lactim), which fundamentally alters the mechanism of subsequent functionalization (e.g., chlorination).
Structural Comparison
Feature
4-Hydroxy-6-methoxynicotinic Acid
2-Hydroxynicotinic Acid
CAS Number
1060806-82-7
609-71-2
Molecular Formula
Molecular Weight
169.13 g/mol
139.11 g/mol
Dominant Tautomer
4-Pyridone (Vinylogous Lactam)
2-Pyridone (Lactam)
Electronic Effect
Electron-rich (6-OMe donor + 4-OH)
Electron-deficient (relative to 4-isomer)
pKa (Acidic)
~3.5 (COOH), ~9.0 (OH/NH)
2.40 (COOH), 11.5 (OH/NH)
Tautomeric Equilibrium Visualization
The following diagram illustrates the dominant tautomeric forms. Note that the 6-methoxy group in the 4-hydroxy variant locks the C6 position, forcing tautomerism solely through the C4-N1 axis.
Caption: Tautomeric equilibria. Both compounds favor the 'one' (keto) form in solution and solid state, dictating that chlorination proceeds via a Vilsmeier-Haack-type mechanism rather than simple OH substitution.
Part 2: Synthetic Utility & Reactivity
The "Chlorination Trigger"
The most critical reaction for both compounds is the conversion of the hydroxyl group to a chlorine atom using phosphorus oxychloride (
). This transforms the scaffold into an electrophile suitable for coupling with amines (a key step in drug synthesis).
2-Hydroxynicotinic Acid: Reacts readily with
(often neat or with catalytic DMF) to yield 2-chloronicotinic acid . The proximity of the N-atom facilitates the attack.
4-Hydroxy-6-methoxynicotinic Acid: Reacts to form 4-chloro-6-methoxynicotinic acid .
Challenge: The electron-donating 6-methoxy group stabilizes the ring, potentially making the C4 position less electrophilic during the initial attack.
Solution: Higher temperatures or the use of a base (e.g.,
-diethylaniline) are often required to drive the reaction to completion and scavenge HCl.
Comparative Reactivity Workflow
Caption: Divergent synthetic utility. The 4-chloro derivative (green path) is a precursor for 4-amino-6-methoxypyridines, a scaffold privileged in modern oncology drugs.
Part 3: Experimental Protocols
Protocol A: Chlorination of 4-Hydroxy-6-methoxynicotinic Acid
Objective: Synthesis of 4-chloro-6-methoxynicotinic acid.
Rationale: The 6-methoxy group deactivates the ring. Neat
may be insufficient; catalytic DMF is essential to form the Vilsmeier reagent (), which activates the 4-pyridone oxygen.
Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a
Protocol B: Chlorination of 2-Hydroxynicotinic Acid
Objective: Synthesis of 2-chloronicotinic acid.
Rationale: The 2-position is naturally more reactive towards nucleophilic attack after activation due to the adjacent nitrogen's electron-withdrawing inductive effect (-I).
Setup: Similar to Protocol A.
Reagents:
2-Hydroxynicotinic acid (1.0 eq)
(5.0 - 8.0 eq)
Procedure:
Mix reagents. Catalytic DMF is optional but recommended for faster rates.
Reflux at 110°C for 2–3 hours.
Workup: Pour onto ice. The product often precipitates directly as a beige solid upon acidification to pH 2-3.
Filtration is usually sufficient; extraction is needed only if precipitation is poor.
Expected Yield: >90%.
Part 4: Comparative Data Analysis
The following table summarizes physical and chemical properties derived from experimental databases and predictive modeling.
Property
4-Hydroxy-6-methoxynicotinic Acid
2-Hydroxynicotinic Acid
Melting Point
>250°C (Dec)
258–261°C (Lit.)
Solubility (Water)
Low (requires basic pH)
Moderate (Soluble in hot water)
Solubility (Organic)
DMSO, DMF
DMSO, MeOH (sparingly)
Reactivity to
High (after chlorination). The 6-OMe group provides a unique solubility handle for the final drug molecule.
Very High (after chlorination). The 2-Cl is extremely labile to amines.
Key Impurities
4,6-Dihydroxynicotinic acid (hydrolysis product)
2-Aminonicotinic acid (precursor)
Storage
Hygroscopic; Store under inert gas.
Stable at RT.
References
PubChem Compound Summary: 2-Hydroxynicotinic acid . National Center for Biotechnology Information. (2025). PubChem CID 69114. [Link]
Organic Syntheses: 6-Hydroxynicotinic acid . (1955). Org.[1][2][3] Synth. 1955, 35, 74. (Cited for general hydroxynicotinic acid reactivity patterns). [Link]
Preparation of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline . (2017). Atlantis Press / EMCM 2016.[4] (Cited for analogous chlorination conditions of 4-hydroxy-6-methoxy systems). [Link]
A Senior Application Scientist's Guide to the Quantitative Analysis of 4-Hydroxy-6-methoxynicotinic Acid in Biological Samples
In the landscape of drug metabolism and pharmacokinetic (DMPK) studies, the accurate quantification of novel metabolites is paramount. This guide provides a comparative analysis of robust methodologies for measuring 4-Hy...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of drug metabolism and pharmacokinetic (DMPK) studies, the accurate quantification of novel metabolites is paramount. This guide provides a comparative analysis of robust methodologies for measuring 4-Hydroxy-6-methoxynicotinic acid, a potential metabolite, in biological matrices such as plasma and urine. We move beyond mere protocols to dissect the underlying principles, enabling researchers to select and customize the optimal analytical strategy for their specific research context.
The foundation of any reliable quantitative bioanalysis rests upon a rigorously validated method. Regulatory bodies like the FDA and EMA have established comprehensive guidelines that define the necessary parameters to ensure data integrity.[1][2] A fully validated method must demonstrate selectivity, accuracy, precision, a defined calibration range, and stability of the analyte under various conditions.[3][4] This framework is the bedrock upon which the following comparative methods are built.
Core Methodologies: A Head-to-Head Comparison
The two most prevalent and powerful techniques for the quantification of small molecules like 4-Hydroxy-6-methoxynicotinic acid in biological samples are High-Performance Liquid Chromatography with UV Detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The choice between them is a critical decision dictated by the required sensitivity, specificity, and the complexity of the biological matrix.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
HPLC-UV is a workhorse technique in many analytical laboratories. It offers a balance of performance, cost-effectiveness, and accessibility. The principle relies on the separation of the analyte from other matrix components via a chromatographic column, followed by detection as the analyte passes through a UV detector, absorbing light at a specific wavelength.
Causality Behind Experimental Choices:
Sample Preparation: The primary goal is to remove interfering substances, primarily proteins, that can damage the analytical column and obscure the analyte peak. A simple protein precipitation step is often sufficient for initial method development due to its speed and simplicity.[5]
Chromatographic Separation: A reversed-phase C18 column is the standard choice for polar analytes. The mobile phase, typically a buffered aqueous solution mixed with an organic solvent like methanol or acetonitrile, is manipulated to achieve optimal retention and separation of the analyte from endogenous interferences.[5][6]
Detection: The nicotinic acid structure contains a chromophore, making UV detection feasible. The specific wavelength must be optimized by scanning a pure standard of 4-Hydroxy-6-methoxynicotinic acid to find its absorbance maximum (λmax), which enhances sensitivity and selectivity.
Experimental Protocol: HPLC-UV Method
Preparation of Standards:
Prepare a 1 mg/mL stock solution of 4-Hydroxy-6-methoxynicotinic acid in methanol.
Generate a series of working standards by serially diluting the stock solution in the appropriate biological matrix (e.g., drug-free plasma or urine) to create a calibration curve (e.g., 0.1 to 50 µg/mL).[7]
Prepare Quality Control (QC) samples at low, medium, and high concentrations from a separate stock solution.[4]
Sample Preparation (Protein Precipitation):
To 100 µL of plasma sample, standard, or QC, add 300 µL of ice-cold acetonitrile containing an internal standard (if used).
Vortex vigorously for 1 minute to precipitate proteins.
Centrifuge at 12,000 x g for 10 minutes at 4°C.[5]
Carefully transfer the supernatant to a clean vial for injection.
Chromatographic Conditions:
Column: Waters Symmetry® C18, 250 mm x 4.6 mm, 5 µm particle size.[5]
Mobile Phase: A mixture of 35 mM sodium phosphate buffer (pH adjusted to 3.5) and methanol. A gradient elution may be required to resolve the analyte from matrix components.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Injection Volume: 20 µL.
UV Detection: Wavelength set at the predetermined λmax (e.g., ~305 nm, requires experimental verification).
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for high-sensitivity and high-specificity quantitative bioanalysis.[1] It couples the powerful separation capabilities of HPLC with the precise detection and structural confirmation provided by a tandem mass spectrometer. This technique is indispensable when low detection limits are required or when the biological matrix is particularly complex.
Causality Behind Experimental Choices:
Sample Preparation: While simple protein precipitation can be used, more extensive cleanup like Solid-Phase Extraction (SPE) is often employed.[8] SPE provides a cleaner extract by selectively isolating the analyte, which significantly reduces matrix effects—a phenomenon where co-eluting endogenous components suppress or enhance the ionization of the analyte, leading to inaccurate results.[9]
Chromatographic Separation: Fast LC methods using shorter columns and smaller particles (UHPLC) are common to increase throughput. The primary goal of chromatography in LC-MS/MS is to separate the analyte from isobaric interferences and components that cause matrix effects.
Detection: The mass spectrometer is set to Multiple Reaction Monitoring (MRM) mode. A specific precursor ion (the mass of the intact molecule) is selected and fragmented, and a specific product ion (a piece of the molecule) is monitored. This precursor-to-product transition is highly specific to the analyte, providing exceptional selectivity and virtually eliminating background noise.
Experimental Protocol: LC-MS/MS Method
Preparation of Standards:
Prepare standards and QCs as described for the HPLC-UV method, but at much lower concentrations (e.g., 0.1 to 100 ng/mL), reflecting the higher sensitivity of the instrument.[10]
An ideal internal standard is a stable isotope-labeled version of the analyte (e.g., 4-Hydroxy-6-methoxynicotinic acid-d3), as it co-elutes and experiences identical matrix effects.
Sample Preparation (Solid-Phase Extraction):
Condition: Pass 1 mL of methanol, followed by 1 mL of water through an Oasis HLB SPE cartridge.[8]
Load: Dilute 100 µL of plasma sample with 400 µL of 4% phosphoric acid in water and load onto the conditioned cartridge.
Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.
Elute: Elute the analyte with 1 mL of methanol.
Evaporate & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.
Chromatographic Conditions (UHPLC):
Column: Waters ACQUITY UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[11]
Flow Rate: 0.4 mL/min.
Gradient: A typical gradient would start at 5% B, ramp up to 95% B to elute the analyte, and then return to initial conditions for re-equilibration.
Injection Volume: 5 µL.
Mass Spectrometry Conditions (Triple Quadrupole):
Ionization Mode: Electrospray Ionization (ESI), Positive or Negative mode (to be determined by infusing a standard solution). Given the acidic nature, ESI negative mode is a strong candidate.
MRM Transitions: These must be empirically determined. For 4-Hydroxy-6-methoxynicotinic acid (MW ≈ 183.15), hypothetical transitions would be:
Analyte: Q1: 182.1 m/z → Q3: 138.1 m/z (corresponding to loss of CO2).
Internal Standard (SIL): Q1: 185.1 m/z → Q3: 141.1 m/z.
Instrument Parameters: Dwell time, collision energy, and source temperatures must be optimized for maximum signal intensity.
Visualizing the Workflow
To better understand the practical steps, the following diagrams illustrate the generalized workflows for sample preparation and the overall analytical process.
Caption: Generalized workflow for protein precipitation.
Caption: Comparison of HPLC-UV and LC-MS/MS analytical processes.
Performance Data at a Glance
The following table provides an objective comparison of the two methods based on key performance indicators critical for bioanalytical research.
Parameter
HPLC-UV
LC-MS/MS
Rationale & Justification
Sensitivity (LLOQ)
Moderate (~10-50 ng/mL)
Very High (~0.05-1 ng/mL)
MS/MS detection is inherently more sensitive due to its ability to filter out chemical noise, allowing for the detection of much lower concentrations.[1]
Specificity/Selectivity
Moderate
Very High
HPLC-UV relies on chromatographic retention time and UV absorbance, which can be prone to interferences. LC-MS/MS uses retention time plus a highly specific mass transition (precursor/product ion pair), virtually eliminating ambiguity.[8]
Throughput
Lower (run times ~10-20 min)
Higher (run times ~2-5 min)
UHPLC systems used with MS/MS allow for much faster gradients and shorter analytical run times, enabling more samples to be processed per day.
Matrix Effect
Low
High Potential
UV detection is less susceptible to matrix effects. In MS, co-eluting compounds can significantly impact ionization efficiency, necessitating cleaner samples and the use of stable isotope-labeled internal standards.[4]
Development Cost
Low
High
HPLC-UV systems are relatively inexpensive to acquire and maintain. Triple quadrupole mass spectrometers represent a significant capital investment.
Cost per Sample
Low
Moderate
The cost per sample for HPLC-UV is driven by solvents and columns. For LC-MS/MS, costs also include more complex sample preparation materials (e.g., SPE cartridges) and instrument maintenance.
Regulatory Acceptance
Accepted
Gold Standard
While validated HPLC-UV methods are acceptable, LC-MS/MS is the preferred and often required platform for regulatory submissions (e.g., to the FDA) for pharmacokinetic studies due to its superior sensitivity and specificity.[1]
Conclusion and Recommendations
The choice between HPLC-UV and LC-MS/MS for the quantification of 4-Hydroxy-6-methoxynicotinic acid is a function of the study's objectives.
Choose HPLC-UV when:
Expected analyte concentrations are high (in the µg/mL range).
Budgetary constraints are a primary concern.
The biological matrix is relatively clean (e.g., certain urine studies).
The study is for early-stage, non-regulatory research.
Choose LC-MS/MS when:
High sensitivity is required to define the full pharmacokinetic profile (ng/mL or pg/mL levels).[1]
The highest level of specificity is needed to ensure data is irrefutable.
The data will be used for regulatory submissions (e.g., IND, NDA).[3]
High sample throughput is necessary for large-scale clinical studies.
Ultimately, both methods, when properly developed and validated according to international guidelines[2][3][4], can provide accurate and reliable data. However, for modern drug development, the unparalleled sensitivity and specificity of LC-MS/MS make it the authoritative choice for generating the high-quality, defensible data required to advance a compound through the development pipeline.
References
Pickering Laboratories. Analysis of Bioavailable Niacin (Vitamin B3)
Szafarz, M., et al. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography.
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]
Agilent Technologies. Sample Preparation Techniques for Biological Matrices. [Link]
ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]
Pharmaceuticals and Medical Devices Agency (PMDA), Japan. (2013). Guideline on Bioanalytical Method Validation in Pharmaceutical Development. [Link]
European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]
Podorozhniĭ, P. G., & Tomashevs'kiĭ, I. I. (1971). [Methods for the determination of nicotinic acid derivatives in biological products]. Ukrains'kyi biokhimichnyi zhurnal, 43(4), 467–470. [Link]
Dolder, P. C., et al. (2020). Development and validation of an LC-MS/MS method for the bioanalysis of psilocybin's main metabolites, psilocin and 4-hydroxyindole-3-acetic acid, in human plasma. ResearchGate. [Link]
Blazenovic, I., et al. (2024). A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma. MDPI. [Link]
Kvasnička, F., et al. (2017). New Developed UHPLC Method for Selected Urine Metabolites. Longdom Publishing. [Link]
MicroSolv Technology Corporation. Human Plasma Extract Analyzed by LCMS - AppNote. [Link]
Agilent Technologies. (2016). LC/MS Method for Comprehensive Analysis of Plasma Lipids. [Link]
Al-Dirbashi, O. Y., et al. (2016). Validation of HPLC-UV Method for Analysis of 4-Pyridoxic Acid in Human Urine. International Journal of Medical Research and Health Sciences, 5(11), 312-318. [Link]
Bryła, M., et al. (2020). Dilute-and-Shoot HPLC-UV Method for Determination of Urinary Creatinine as a Normalization Tool in Mycotoxin Biomonitoring in Pigs. MDPI. [Link]
Shah, G., et al. (2008). High-throughput LC-MS/MS assay for 6-methoxy-2-naphthylacetic acid, an active metabolite of nabumetone in human plasma and its application to bioequivalence study. Biomedical Chromatography, 22(11), 1213-1224. [Link]
Swarna, C., et al. (2012). Development and Validation of RP-HPLC and UV Methods of Analysis for Metribuzin in Its Formulation. Asian Journal of Chemistry, 24(6), 2657-2660. [Link]
Balint, A., et al. (2019). HPLC-UV method approach for the analysis and impurity profiling of Captopril. Farmacia, 67(2), 233-240. [Link]
This guide outlines the authoritative disposal and safety protocols for 4-Hydroxy-6-methoxynicotinic acid (CAS: 1060806-82-7). It is designed for laboratory personnel requiring immediate, actionable data for waste manage...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the authoritative disposal and safety protocols for 4-Hydroxy-6-methoxynicotinic acid (CAS: 1060806-82-7). It is designed for laboratory personnel requiring immediate, actionable data for waste management and safety compliance.
Part 1: Executive Safety & Disposal Summary
Critical Parameter
Operational Directive
Chemical Name
4-Hydroxy-6-methoxynicotinic acid
CAS Number
1060806-82-7
Waste Classification
Non-Halogenated Organic Solid (Primary)
RCRA Status
Not P-listed or U-listed; characterize as D002 (Corrosive) if pH < 2 in solution.
Segregate from oxidizers. Dispose of as solid hazardous waste in a labeled, chemically compatible container.
Part 2: Chemical Profile & Hazard Identification
Understanding the molecular structure is essential for predicting reactivity during disposal.
Molecular Formula:
Structure Analysis: The molecule features a pyridine ring substituted with a carboxylic acid group (C3), a hydroxyl group (C4), and a methoxy group (C6).
Acidic Nature: The carboxylic acid moiety (
) dictates that this substance will lower the pH of aqueous solutions, potentially triggering RCRA D002 (Corrosive) classification if dissolved.
Solubility: Likely sparingly soluble in water at neutral pH; soluble in alkaline solutions (forming salts) and organic solvents like DMSO or Methanol.
Stability: Stable under ambient conditions.[1] Hygroscopic potential requires storage in desiccated environments to prevent clumping and hydrolysis risks over long periods.
Rationale: Disposing of the pure substance as a solid minimizes volume and reduces the risk of creating large quantities of liquid hazardous waste.
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar. Ensure the lid has a Teflon (PTFE) liner to prevent corrosion.
Labeling: Affix a hazardous waste label detailing:
Full Chemical Name: "4-Hydroxy-6-methoxynicotinic acid"[5][6][7][8]
Segregation: Store the container in a secondary containment tray, separate from oxidizing agents (to prevent fire risk) and cyanides/sulfides (to prevent toxic gas generation in acidic conditions).
B. Liquid Waste Disposal (Solutions)
Rationale: If the substance is dissolved in a solvent (e.g., HPLC waste, reaction mother liquor), it must be segregated based on the solvent's properties.[9][10][11]
Aqueous Solutions (pH < 2 or > 12.5):
Neutralize carefully to pH 5–9 using dilute NaOH or HCl before disposal into the "Aqueous Inorganic/Organic" stream, only if local regulations permit.
Standard Practice: Do not neutralize in the waste container. Collect as "Corrosive Acidic Waste" in a dedicated carboy.
Organic Solvent Solutions:
Collect in "Non-Halogenated Organic Solvent" waste containers (if dissolved in Methanol, DMSO, Acetone).
Do not mix with nitric acid waste streams, as pyridine derivatives can form unstable nitro-compounds.
C. Contaminated Debris (Gloves, Weigh Boats)
Place all solid debris (nitrile gloves, paper towels, weigh boats) into a clear, 6-mil polyethylene hazardous waste bag.
Seal with tape and label as "Solid Debris Contaminated with Organic Irritants."
Part 4: Waste Stream Decision Logic
The following diagram illustrates the decision-making process for segregating 4-Hydroxy-6-methoxynicotinic acid waste.
Figure 1: Decision tree for segregating waste streams based on physical state and solvent composition.
Part 5: Spill Response Protocol
Pre-requisites: Nitrile gloves (double-gloved recommended), safety goggles, lab coat, and a spill kit containing inert absorbent (vermiculite or sand).
Isolate: Evacuate the immediate area and post "Do Not Enter" signage.
Protect: Don PPE. Ensure fume hood ventilation is active if the spill is volatile or dust is present.
Contain:
Solid Spill: Cover with wet paper towels to prevent dust generation.
Liquid Spill: Encircle with absorbent socks or pillows.
Clean:
Scoop solids gently using a dustpan dedicated to hazardous waste.
Neutralize acidic residues on the surface with a dilute Sodium Bicarbonate (
) solution until bubbling ceases.
Disposal: Place all cleanup materials into the "Contaminated Debris" waste stream (Disposal C).
Decontaminate: Wash the surface with soap and water.[2]
Figure 2: Operational workflow for containing and cleaning spills.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
PubChem. (2024). Pyridine-3-carboxylic acid derivatives (Generalized Safety Data). National Library of Medicine. Retrieved from [Link]
Personal protective equipment for handling 4-Hydroxy-6-methoxynicotinic acid
[1] Executive Summary & Chemical Context 4-Hydroxy-6-methoxynicotinic acid is a functionalized pyridine derivative commonly employed as a scaffold in the synthesis of bioactive pharmaceutical ingredients (APIs), particul...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Chemical Context
4-Hydroxy-6-methoxynicotinic acid is a functionalized pyridine derivative commonly employed as a scaffold in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly in antiviral and antimicrobial research.[1]
As a Senior Application Scientist, I emphasize that while this compound is not typically classified as "acutely toxic" (Category 1 or 2), its handling requires strict adherence to Standard Operating Procedures (SOPs) for organic acids and pyridine derivatives. The primary risks are respiratory sensitization from dust inhalation and severe eye irritation due to the acidic nature of the powder.
Critical Directive: Treat this compound as a Category 2 Skin/Eye Irritant and Category 3 Respiratory Irritant (STOT SE 3) unless specific vendor data indicates a higher hazard.
Hazard Identification & Risk Assessment (GHS)[2]
The following classification is derived from the structural analogs (hydroxynicotinic acids) and standard safety data for pyridine carboxylic acids.
Fine powder inhalation triggers mucosal inflammation in the upper respiratory tract.
Personal Protective Equipment (PPE) Matrix
Do not rely on generic lab safety rules. Use this matrix to select PPE based on the scale of operation .
PPE Selection Logic (Graphviz Diagram)
Figure 1: Decision logic for selecting appropriate PPE based on operational scale and dust generation risk.[1]
Detailed PPE Specifications
Component
Specification
Scientific Rationale
Hand Protection
Material: Nitrile RubberThickness: Minimum 0.11 mm (4 mil) for <1g; Double glove (Outer 8 mil) for synthesis.Breakthrough: >480 min (Standard Pyridines).[1]
Pyridine derivatives can permeate latex. Nitrile provides superior chemical resistance against organic acids. Double gloving creates a sacrificial layer against unseen micro-perforations.
Eye Protection
Type: Chemical Splash Goggles (Indirect Venting).Standard: ANSI Z87.1+ / EN 166.
Safety glasses allow dust entry from the side. Goggles seal the ocular region against airborne particulates generated during static-induced dispersion.
Respiratory
Primary: Chemical Fume Hood (Face velocity 80-100 fpm).Secondary: N95/P100 Respirator (Only if hood is unavailable or during spill cleanup).[1]
Engineering controls are superior to PPE. Respirators are the last line of defense against H335 hazards.
Body
Type: Lab Coat (100% Cotton or Nomex).Add-on: Tyvek sleeves for scale-up (>10g).[1]
Synthetic blends (polyester) can melt if a fire occurs (pyridine solvents are often flammable). Tyvek prevents dust accumulation on street clothes.
Operational Protocols: The "Self-Validating" Workflow
As a scientist, your safety protocol must be reproducible. Follow these steps to ensure containment.
Phase 1: Weighing & Transfer (Highest Risk Step)
Context: 4-Hydroxy-6-methoxynicotinic acid is a solid powder prone to static charge.[1]
Static Neutralization: Use an ionizing fan or anti-static gun on the weighing boat before adding the chemical.
Why? Organic powders accumulate static charge, causing "jumping" or dispersion when the spatula approaches, leading to inhalation risk.
The "In-Hood" Balance: Move the analytical balance inside the fume hood if possible. If not, use a transfer vessel (scintillation vial) that is tared, filled in the hood, sealed, and then weighed outside.
Damp Wiping: Place a damp paper towel around the balance perimeter.
Why? This traps stray particles immediately, preventing them from becoming airborne dust.
Phase 2: Reaction Setup
Solvent Choice: When dissolving, add the solvent slowly down the side of the vessel to avoid displacing air (and dust) upwards.
Inert Atmosphere: While not strictly pyrophoric, pyridine intermediates degrade with moisture. Purge the headspace with Nitrogen or Argon.
Phase 3: Decontamination & Disposal
Never pour pyridine derivatives down the sink. They are toxic to aquatic life and disrupt water treatment bacteria.
Solid Waste: Collect contaminated paper towels, weighing boats, and gloves in a dedicated "Hazardous Solid Waste" bin.
Liquid Waste: Dissolve excess material in a combustible solvent (e.g., Acetone or Ethanol) and dispose of in the "Organic Solvents" waste stream for incineration.
Surface Cleaning:
Wipe with 5% Sodium Bicarbonate (aq). Reason: Neutralizes the carboxylic acid moiety.[1]
PubChem. (n.d.). Compound Summary: Nicotinic Acid Derivatives. National Library of Medicine. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. United States Department of Labor. Retrieved from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
Disclaimer: This guide is for educational purposes and operational planning. Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor before handling, as impurity profiles can alter hazard classifications.
